Technical Documentation Center

2-cyano-N-(pyridin-4-ylmethyl)acetamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-cyano-N-(pyridin-4-ylmethyl)acetamide
  • CAS: 15029-28-4

Core Science & Biosynthesis

Foundational

A Technical Guide to 2-cyano-N-(pyridin-4-ylmethyl)acetamide: Synthesis, Properties, and Applications

This document provides an in-depth technical overview of 2-cyano-N-(pyridin-4-ylmethyl)acetamide, a versatile chemical intermediate. It is intended for researchers, scientists, and professionals in drug development and m...

Author: BenchChem Technical Support Team. Date: February 2026

This document provides an in-depth technical overview of 2-cyano-N-(pyridin-4-ylmethyl)acetamide, a versatile chemical intermediate. It is intended for researchers, scientists, and professionals in drug development and materials science who require a comprehensive understanding of this compound's synthesis, characteristics, and utility. The guide emphasizes the causality behind methodological choices and grounds its claims in verifiable, authoritative sources.

Introduction and Core Molecular Features

2-cyano-N-(pyridin-4-ylmethyl)acetamide (CAS No. 15029-28-4) is a specialized organic compound that serves as a valuable building block in various synthetic pathways.[1] Its molecular architecture, featuring a cyano group (-C≡N), an acetamide linkage (-NHC(O)CH₂-), and a pyridin-4-yl moiety, imparts a unique combination of reactivity and functionality. This structure makes it a key precursor for the synthesis of more complex heterocyclic compounds and a subject of investigation in medicinal chemistry and proteomics research.[1][2] The interplay between the electrophilic cyano group, the nucleophilic pyridine nitrogen, and the reactive methylene group is central to its synthetic versatility.

Physicochemical Properties

A precise understanding of a compound's physical and chemical properties is foundational for its application in any research or development context. The key identifiers and properties of 2-cyano-N-(pyridin-4-ylmethyl)acetamide are summarized below.

PropertyValueSource
Molecular Formula C₉H₉N₃O[1]
Molecular Weight 175.19 g/mol [1]
CAS Number 15029-28-4[1]
Physical Form White to off-white powder/crystalline solid
Melting Point Approx. 225–226 °C[1]
InChI Code 1S/C9H9N3O/c10-8-5-9(13)12-6-7-1-3-11-4-2-7[1]

Synthesis Methodologies: A Comparative Analysis

The synthesis of 2-cyano-N-(pyridin-4-ylmethyl)acetamide is typically achieved through the cyanoacetylation of 4-(aminomethyl)pyridine (also known as 4-picolylamine). The core of this reaction is the nucleophilic attack of the primary amine on a cyanoacetate derivative. Two primary protocols are prevalent, differing significantly in their efficiency and experimental setup.

High-Yield Solvent-Free Protocol

This method stands out for its exceptional yield, operational simplicity, and alignment with green chemistry principles by eliminating the need for a solvent.

Causality and Expertise: The high efficiency of this protocol stems from Le Châtelier's principle. By using one of the reactants (methyl cyanoacetate) as the reaction medium, the concentration of reactants is maximized, driving the equilibrium towards the product. The absence of a solvent simplifies the workup, as the product often precipitates directly from the reaction mixture in high purity, requiring only filtration and washing. This approach minimizes solvent waste and can reduce reaction times.

Experimental Protocol:

  • Reagent Preparation: To a stirred vessel, add neat (undiluted) methyl cyanoacetate.

  • Amine Addition: Slowly add 4-(aminomethyl)pyridine dropwise to the stirred methyl cyanoacetate at ambient temperature (approx. 20°C).

  • Reaction: Continue stirring the mixture at room temperature for approximately 4 hours. A precipitate will form as the reaction progresses.

  • Isolation: Recover the crystalline precipitate by vacuum filtration.

  • Purification: Wash the filtered solid several times with diethyl ether to remove any unreacted starting materials.

  • Drying: Dry the final product under a stream of nitrogen or in a vacuum oven to yield pure 2-cyano-N-(pyridin-4-ylmethyl)acetamide as a white powder. An exceptional yield of 87.7% has been reported for this method.[1]

Conventional Solvent-Mediated Protocol

This is a more traditional approach that utilizes a solvent to ensure the homogeneity of the reaction mixture.

Causality and Expertise: The use of a solvent like ethanol ensures that all reactants are fully dissolved, which can be advantageous for scalability and heat management, especially in larger-scale industrial processes. A base, such as triethylamine, is often included to act as a catalyst and to neutralize any acidic byproducts, further driving the reaction to completion. However, this method typically requires heating (reflux) and a more involved workup, including solvent removal, which can lead to slightly lower yields (70-80%) compared to the solvent-free method.[1]

Synthesis_Workflow cluster_sf Solvent-Free Protocol cluster_sm Solvent-Mediated Protocol sf_reagents 4-(aminomethyl)pyridine + Neat Methyl Cyanoacetate sf_reaction Stir at 20°C for 4h sf_reagents->sf_reaction sf_precipitate Precipitate Forms sf_reaction->sf_precipitate sf_filtration Filtration & Ether Wash sf_precipitate->sf_filtration sf_product High Purity Product (Yield: ~88%) sf_filtration->sf_product sm_reagents 4-(aminomethyl)pyridine + Cyanoacetate Derivative sm_reflux Reflux sm_reagents->sm_reflux sm_solvent Ethanol Solvent + Triethylamine Base sm_solvent->sm_reflux sm_workup Solvent Removal & Purification sm_reflux->sm_workup sm_product Pure Product (Yield: 70-80%) sm_workup->sm_product

Caption: Comparative workflow of solvent-free vs. solvent-mediated synthesis.

Scientific and Industrial Applications

The utility of 2-cyano-N-(pyridin-4-ylmethyl)acetamide is broad, spanning several key areas of chemical science.

  • Organic Synthesis : It is a cornerstone intermediate for building polyfunctionalized heterocyclic compounds.[1] The active methylene group (CH₂) flanked by the cyano and carbonyl groups is readily deprotonated, creating a nucleophilic center for condensation reactions, while the cyano group can participate in cyclization to form rings like pyrazoles and thiazoles.[1]

  • Medicinal Chemistry : The compound is under investigation for potential therapeutic applications.[1] Cyanoacetamide derivatives are known scaffolds in drug discovery, and the inclusion of the pyridine ring, a common pharmacophore, suggests potential for anti-inflammatory or anticancer activities.[1]

  • Coordination Chemistry : The nitrogen atom of the pyridine ring can act as a ligand, allowing the molecule to coordinate with transition metals. This enables its use as a bridging ligand in the formation of coordination polymers, which have applications in materials science for gas storage or catalysis.[1]

  • Proteomics Research : It is commercially available as a reagent for proteomics research, indicating its potential use in protein modification, cross-linking, or as a component in developing chemical probes.[1][2]

Hypothesized Mechanism of Action in Biological Systems

While specific biological pathways are still under investigation, the chemical structure allows for a rational hypothesis of its mechanism of action. The cyano group renders the adjacent carbon atom electrophilic, making it susceptible to attack by nucleophiles commonly found in biological systems, such as the thiol groups of cysteine residues in enzyme active sites.

Trustworthiness and Self-Validation: This hypothesis is grounded in the established reactivity of cyanoacetamides. Any experimental protocol designed to test this would involve incubating the compound with a target enzyme and using techniques like mass spectrometry to detect covalent modification of specific residues, thereby validating the proposed mechanism.

MOA_Hypothesis compound 2-cyano-N-(pyridin-4-ylmethyl)acetamide (Electrophilic Cyano Group) interaction Covalent or Non-covalent Binding compound->interaction Reacts with enzyme Target Enzyme (e.g., Cysteine Protease) active_site Nucleophilic Residue (e.g., -SH group in Active Site) enzyme->active_site active_site->interaction inhibition Enzyme Inhibition & Modulation of Biochemical Pathway interaction->inhibition Leads to

Caption: Hypothesized interaction with a biological target.

Conclusion

2-cyano-N-(pyridin-4-ylmethyl)acetamide is a compound of significant scientific interest due to its synthetic accessibility and functional versatility. The availability of a highly efficient, solvent-free synthesis protocol makes it an attractive and environmentally conscious choice for a precursor. Its demonstrated utility in organic synthesis and potential in medicinal and materials science underscore its importance as a key chemical building block for further innovation.

References

  • Synthesis, and synthetic applications of cyanoacetamides , ResearchGate. [Link]

  • cyanoacetamide , Organic Syntheses Procedure. [Link]

  • 2-Cyano-N-methylacetamide | C4H6N2O | CID 80622 , PubChem - NIH. [Link]

Sources

Exploratory

An In-depth Technical Guide to 2-cyano-N-(pyridin-4-ylmethyl)acetamide: Synthesis, Reactivity, and Applications

This guide provides a comprehensive technical overview of 2-cyano-N-(pyridin-4-ylmethyl)acetamide, a versatile heterocyclic building block. Designed for researchers, chemists, and professionals in drug development, this...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview of 2-cyano-N-(pyridin-4-ylmethyl)acetamide, a versatile heterocyclic building block. Designed for researchers, chemists, and professionals in drug development, this document delves into the molecule's fundamental properties, synthesis protocols, chemical reactivity, and its burgeoning applications in medicinal chemistry and materials science. The insights herein are grounded in established chemical principles and supported by peer-reviewed literature to ensure scientific integrity and practical utility.

Core Molecular Profile

2-cyano-N-(pyridin-4-ylmethyl)acetamide is an organic compound classified as a cyanoacetamide derivative.[1] Its structure uniquely combines a pyridine ring, an amide linkage, and a reactive cyano-activated methylene group. This trifecta of functional groups makes it a highly valuable intermediate in the synthesis of complex molecular architectures.[1][2][3] The pyridine moiety, in particular, is a well-established pharmacophore found in numerous therapeutic agents, imparting favorable properties for biological interactions.[4][5]

The fundamental physicochemical properties of this compound are summarized below.

PropertyValueSource
CAS Number 15029-28-4[1][6]
Molecular Formula C₉H₉N₃O[1][6]
Molecular Weight 175.19 g/mol [1][6]
Appearance White powder/precipitate[6]
Melting Point ~225–226 °C[1]

Below is a diagram illustrating the chemical structure and connectivity of 2-cyano-N-(pyridin-4-ylmethyl)acetamide.

Caption: 2D structure of 2-cyano-N-(pyridin-4-ylmethyl)acetamide.

Synthesis and Purification: A Validated Protocol

The synthesis of 2-cyano-N-(pyridin-4-ylmethyl)acetamide is typically achieved through the amidation of a cyanoacetate ester with pyridin-4-ylmethylamine (also known as 4-picolylamine).[1][6] This reaction is efficient and often proceeds under mild conditions, yielding a high-purity product. The causality behind this choice of reactants lies in the high nucleophilicity of the primary amine of pyridin-4-ylmethylamine and the electrophilic nature of the ester carbonyl in the cyanoacetate, which is further activated by the adjacent electron-withdrawing cyano group.

Experimental Protocol:

A reliable and straightforward procedure for laboratory-scale synthesis is adapted from the literature.[6]

  • Reagent Preparation: To a round-bottom flask, add neat (solvent-free) methyl cyanoacetate (1.0 eq). Place the flask in an ice bath and equip it with a magnetic stirrer.

  • Nucleophilic Addition: While stirring the methyl cyanoacetate, add pyridin-4-ylmethylamine (1.0 eq) dropwise over 10-15 minutes. The slow addition is crucial to control the exothermicity of the reaction.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at ambient temperature for 4 hours. A white precipitate will form as the product is generated.[6]

  • Isolation: Recover the solid product by vacuum filtration.

  • Purification: Wash the filter cake thoroughly with several portions of cold diethyl ether to remove any unreacted starting materials.

  • Drying: Dry the purified white powder under a stream of nitrogen or in a vacuum oven to yield the final product.[6]

This self-validating protocol is effective because the product conveniently precipitates from the reaction mixture, simplifying its isolation and purification.

Caption: Workflow for the synthesis of 2-cyano-N-(pyridin-4-ylmethyl)acetamide.

Chemical Reactivity and Synthetic Applications

The synthetic versatility of 2-cyano-N-(pyridin-4-ylmethyl)acetamide stems from its multiple reactive sites, making it a powerful precursor for a wide array of heterocyclic compounds.[1][2][3]

  • The Active Methylene Group: The protons on the carbon atom situated between the cyano and carbonyl groups are acidic. This allows the molecule to act as a nucleophile in base-catalyzed reactions such as Knoevenagel condensations and Michael additions.

  • The Cyano Group: This group can participate in cyclization reactions, often with binucleophiles, to form various five- and six-membered heterocyclic rings.[3] It can also be hydrolyzed to a carboxylic acid or reduced to an amine.

  • The Pyridine Nitrogen: The lone pair of electrons on the pyridine nitrogen makes it a coordination site for metal ions, enabling its use as a ligand in the formation of coordination polymers and metal-organic frameworks.[1]

This reactivity profile has established the compound as a key intermediate in several fields.

  • Medicinal Chemistry: It serves as a scaffold for synthesizing molecules with potential therapeutic properties, including anti-inflammatory and anticancer activities.[1] The general mechanism often involves the cyano group acting as an electrophile or the entire molecule binding to enzyme active sites.[1]

  • Organic Synthesis: It is a foundational building block for constructing more complex heterocyclic systems like pyrazoles and thiazoles.[1]

  • Materials Science: Its ability to act as a bridging ligand is being explored in coordination chemistry for applications in areas like gas storage and catalysis.[1]

G A 2-cyano-N- (pyridin-4-ylmethyl)acetamide B Heterocyclic Scaffolds (e.g., Pyridones, Thiazoles) A->B Cyclization Reactions C Coordination Polymers A->C Metal Coordination (Pyridine N) D Biologically Active Compounds B->D Pharmacological Screening

Caption: Key synthetic applications derived from the core molecule.

Safety and Handling

GHS Hazard Classification (for 2-pyridyl isomer): [7]

  • Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[7]

  • Irritation: Causes skin irritation and serious eye irritation.[7]

  • Respiratory: May cause respiratory irritation.[7]

Based on this information and general best practices for handling cyano-containing organic compounds, the following protocols are mandatory.

Recommended Handling Procedures:
  • Engineering Controls: Always handle this compound in a certified chemical fume hood to avoid inhalation of dust.[8][9]

  • Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and chemical safety goggles at all times.[10]

  • Handling: Avoid generating dust.[8] Use appropriate tools for weighing and transferring the solid. Do not eat, drink, or smoke in the laboratory.[9]

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[9][10]

  • Disposal: Dispose of waste in accordance with local, state, and federal regulations for chemical waste.[11]

Conclusion

2-cyano-N-(pyridin-4-ylmethyl)acetamide is more than a simple organic molecule; it is a potent and versatile tool for chemical innovation. Its straightforward synthesis, combined with the rich reactivity of its functional groups, provides a reliable platform for the discovery of novel therapeutics, advanced materials, and complex molecular structures. This guide has provided the essential technical knowledge for researchers to confidently and safely utilize this compound, paving the way for future advancements in science and technology.

References

  • EvitaChem. (n.d.). Buy 2-cyano-N-(pyridin-4-ylmethyl)acetamide (EVT-402877).
  • PubChem. (n.d.). 2-cyano-N-(pyridin-2-yl)acetamide. National Center for Biotechnology Information. Retrieved from [Link]

  • Ghozlan, S. A. S., et al. (2020). Synthesis, and synthetic applications of cyanoacetamides. ResearchGate. Retrieved from [Link]

  • Abdel-Raheem, S. A. A., et al. (2018). Synthesis and biological activity of 2-((3-Cyano-4,6-distyrylpyridin-2-yl) thio) acetamide and its cyclized form. ResearchGate. Retrieved from [Link]

  • Khidre, R. E., et al. (2017). Synthesis of a novel heterocyclic scaffold utilizing 2-cyano-N-(3-cyano-4,6-dimethyl-2-oxopyridin-1-yl) acetamide. ResearchGate. Retrieved from [Link]

  • Fadda, A. A., et al. (2008). Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis. TÜBİTAK Academic Journals. Retrieved from [Link]

  • MDPI. (2024). Metal-Free Cascade Formation of C–C and C–N Bond for the Construction of 3-Cyano-2-Pyridones with Insecticidal Properties. Retrieved from [Link]

  • Horishny, V. Ya., et al. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. ResearchGate. Retrieved from [Link]

  • Sisco-Chem. (n.d.). MSDS of 2-Cyano-N-methyl-acetamide. Retrieved from [Link]

  • Der Pharma Chemica. (n.d.). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis. Retrieved from [Link]

  • PubMed Central. (2024). Experimental and theoretical quantum chemical studies of 2-(2-acetamidophenyl)-2-oxo-N-(pyridin-2-ylmethyl)acetamide and its copper(II) complex. Retrieved from [Link]

  • Loba Chemie. (2016). CYANOACETAMIDE FOR SYNTHESIS MSDS. Retrieved from [Link]

Sources

Foundational

2-cyano-N-(pyridin-4-ylmethyl)acetamide physical and chemical properties

An In-depth Technical Guide to 2-cyano-N-(pyridin-4-ylmethyl)acetamide: Properties, Synthesis, and Applications Foreword: A Molecule of Potential In the landscape of modern chemical research, certain molecules stand out...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 2-cyano-N-(pyridin-4-ylmethyl)acetamide: Properties, Synthesis, and Applications

Foreword: A Molecule of Potential

In the landscape of modern chemical research, certain molecules stand out not for their complexity, but for the breadth of possibilities they unlock. 2-cyano-N-(pyridin-4-ylmethyl)acetamide is one such compound. As a functionalized cyanoacetamide derivative, it embodies a unique convergence of reactive centers: an activated methylene group, a nucleophilic pyridine ring, and a versatile cyano moiety. This guide provides a comprehensive overview of its known properties, a field-tested synthesis protocol, and an expert-driven perspective on its characterization and application, designed for professionals in chemical synthesis and drug discovery.

Core Physicochemical & Structural Properties

The foundational data of a compound dictates its handling, reactivity, and potential applications. 2-cyano-N-(pyridin-4-ylmethyl)acetamide is a stable, crystalline solid under standard laboratory conditions.[1] Its key identifiers and physical properties are summarized below. The dual presence of the hydrogen-bond-accepting pyridine nitrogen and the hydrogen-bond-donating amide proton suggests the potential for complex intermolecular interactions, influencing its crystal packing and solubility.

PropertyValueSource(s)
CAS Number 15029-28-4[1][2]
Molecular Formula C₉H₉N₃O[2][3]
Molecular Weight 175.19 g/mol [2][3]
Appearance White to off-white crystalline powder[2]
Melting Point 225-226 °C[1]
Solubility Soluble in polar organic solvents (e.g., DMSO, Ethanol)[1]

Synthesis and Mechanistic Considerations

The synthesis of 2-cyano-N-(pyridin-4-ylmethyl)acetamide is a robust and efficient process, typically achieved through the aminolysis of a cyanoacetate ester.[4] This reaction leverages the nucleophilicity of the primary amine on pyridin-4-ylmethylamine to attack the electrophilic carbonyl carbon of the ester, leading to the displacement of the alcohol (methanol or ethanol) and formation of the stable amide bond.

Field-Proven Laboratory Synthesis Protocol

This protocol is adapted from established literature procedures and optimized for scalability and purity.[2] The choice of neat (solvent-free) conditions is deliberate; it maximizes reactant concentration, often accelerating the reaction and simplifying product isolation, as the product conveniently precipitates from the reaction mixture.

Step-by-Step Methodology:

  • Reactant Preparation: In a round-bottom flask equipped with a magnetic stir bar, place methyl cyanoacetate (1.0 eq).

  • Reaction Initiation: Begin stirring the methyl cyanoacetate at ambient temperature (20-25°C). Slowly add pyridin-4-ylmethylamine (picolylamine, 1.0 eq) dropwise to the stirred ester over 10-15 minutes.

    • Causality Insight: The slow addition is crucial to control the exotherm of the reaction. A rapid addition can lead to side reactions and impurity formation.

  • Reaction Progression: Continue vigorous stirring at room temperature. A white precipitate will begin to form as the product is generated, which is largely insoluble in the starting materials.[2]

  • Reaction Completion: Allow the reaction to stir for a total of 4 hours to ensure maximum conversion.[2]

  • Product Isolation: Isolate the solid product by vacuum filtration.

  • Purification: Wash the filter cake thoroughly with several portions of diethyl ether.

    • Causality Insight: This wash is critical for removing any unreacted, non-polar/weakly polar starting materials (methyl cyanoacetate and residual picolylamine), in which the desired amide product has very low solubility.

  • Drying: Dry the purified product, a fine white powder, under a stream of nitrogen or in a vacuum oven at low heat (<50°C).[2]

Synthesis Workflow Diagram

G cluster_setup Reaction Setup cluster_reaction Reaction cluster_workup Workup & Purification A Charge RBF with Methyl Cyanoacetate (1.0 eq) B Add Pyridin-4-ylmethylamine (1.0 eq) dropwise A->B Control exotherm C Stir at Room Temp for 4 hours B->C D Product Precipitates C->D Insolubility drives isolation E Vacuum Filtration D->E F Wash with Diethyl Ether E->F Remove starting materials G Dry Product F->G H H G->H Final Product: Pure 2-cyano-N-(pyridin-4-ylmethyl)acetamide G Start Synthesized Product TLC 1. TLC/LC-MS (Purity Check) Start->TLC IR 2. FT-IR (Functional Groups) TLC->IR If pure NMR 3. NMR (¹H, ¹³C) (Connectivity) IR->NMR MS 4. High-Res Mass Spec (Elemental Formula) NMR->MS Xray 5. (Optional) SC-XRD (3D Structure) MS->Xray Final Structurally Confirmed Pure Compound MS->Final Structure Confirmed Xray->Final

Caption: Standard workflow for the analytical characterization of the title compound.

Expected Spectroscopic Signatures
  • ¹H NMR Spectroscopy:

    • Protocol: Dissolve ~5-10 mg of sample in 0.6 mL of DMSO-d₆. Deuterated DMSO is an excellent choice due to the compound's solubility and its ability to resolve amide N-H protons.

    • Expected Peaks:

      • ~8.5 ppm (doublet, 2H): Protons on the pyridine ring ortho to the nitrogen.

      • ~7.3 ppm (doublet, 2H): Protons on the pyridine ring meta to the nitrogen.

      • ~8.5-9.0 ppm (triplet, 1H): The amide N-H proton, showing coupling to the adjacent CH₂ group.

      • ~4.3 ppm (doublet, 2H): The methylene (CH₂) protons between the pyridine ring and the amide nitrogen.

      • ~3.5 ppm (singlet, 2H): The methylene (CH₂) protons of the cyanoacetamide backbone. The singlet nature arises from the absence of adjacent protons.

  • Infrared (IR) Spectroscopy:

    • Protocol: Analyze a small amount of the solid product using an ATR-FTIR spectrometer.

    • Expected Key Bands (cm⁻¹):

      • ~3300 cm⁻¹ (sharp): N-H stretch of the secondary amide.

      • ~2250 cm⁻¹ (sharp, medium intensity): C≡N (nitrile) stretch. This is a highly diagnostic peak.

      • ~1670 cm⁻¹ (strong): C=O (amide I band) stretch.

      • ~1600 cm⁻¹: C=C/C=N stretches from the pyridine ring.

  • Mass Spectrometry (MS):

    • Protocol: Prepare a dilute solution in methanol or acetonitrile and analyze by ESI-MS.

    • Expected Result: A prominent ion peak at m/z 176.08 [M+H]⁺, corresponding to the protonated molecule. High-resolution mass spectrometry (HRMS) should confirm the elemental composition as C₉H₁₀N₃O⁺.

Applications in Chemical Research

The utility of 2-cyano-N-(pyridin-4-ylmethyl)acetamide stems from its identity as a versatile synthetic building block. [1]Its trifunctional nature allows for diverse chemical transformations.

  • Heterocyclic Synthesis: The active methylene group, flanked by the electron-withdrawing cyano and carbonyl groups, is readily deprotonated. This carbanion can act as a nucleophile in various condensation reactions (e.g., Knoevenagel, Gewald) to construct complex heterocyclic systems like pyridones, thiazoles, and pyrazoles, which are prevalent scaffolds in medicinal chemistry. [5][6]* Medicinal Chemistry: While specific biological data is sparse, compounds of this class are often explored for therapeutic potential. [1]The pyridine ring serves as a common pharmacophore for kinase inhibition, and the overall structure can be used as a starting point for library synthesis to screen for various biological activities, including anti-inflammatory and anticancer properties.

  • Coordination Chemistry: The nitrogen atom of the pyridine ring provides a coordination site for metal ions. This allows the molecule to function as a ligand in the synthesis of metal-organic frameworks (MOFs) or coordination polymers, with potential applications in catalysis or materials science.

Safety and Handling

No specific GHS classification is available for 2-cyano-N-(pyridin-4-ylmethyl)acetamide. However, based on the parent structure, cyanoacetamide, and general laboratory best practices, the following precautions are advised:

  • Personal Protective Equipment (PPE): Wear standard PPE, including safety glasses, a lab coat, and nitrile gloves.

  • Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid generating dust. [7]* Potential Hazards (Inferred): May be harmful if swallowed or inhaled and may cause skin and eye irritation. [8]* Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Conclusion

2-cyano-N-(pyridin-4-ylmethyl)acetamide is a compound of significant synthetic value. Its straightforward preparation and densely functionalized structure make it an attractive starting material for a wide array of chemical applications, from the construction of novel heterocyclic libraries for drug discovery to the development of new materials. This guide provides the foundational knowledge required for researchers to confidently synthesize, characterize, and utilize this versatile chemical tool.

References

  • PubChem. (n.d.). 2-Cyano-N-methylacetamide. National Center for Biotechnology Information. Retrieved from [Link]

  • SpectraBase. (n.d.). 2-cyano-N-[1-(4-methylphenyl)ethyl]acetamide. Wiley-VCH GmbH. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Cyanoacetamide. Retrieved from [Link]

  • Ghozlan, S. A. S., et al. (2020). Synthesis and synthetic applications of cyanoacetamides. Arkivoc, 2020(i), 1-58.
  • Google Patents. (n.d.). US4841086A - Process for the preparation of 2-cyano-2-oximino-acetamide derivatives.
  • Fadda, A. A., et al. (2008). Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis. Turkish Journal of Chemistry, 32(2), 259-294.
  • El-Mekabaty, A., et al. (2021). Synthesis and Characterization of New 3-Cyano-2-Pyridone Derivatives as Fluorescent Scaffolds. Molecules, 26(15), 4583.
  • Al-Adiwish, W. M., et al. (2017). Synthesis of a novel heterocyclic scaffold utilizing 2-cyano-N-(3-cyano-4,6-dimethyl-2-oxopyridin-1-yl) acetamide. Journal of Saudi Chemical Society, 21, S35-S44.
  • Acta Crystallographica Section E: Crystallographic Communications. (2016). Crystal structure of N-[4-amino-5-cyano-6-(methylsulfanyl)pyridin-2-yl]acetamide hemihydrate. Retrieved from [Link]

Sources

Exploratory

An In-depth Technical Guide to the Biological Activity of 2-cyano-N-(pyridin-4-ylmethyl)acetamide

Foreword: Charting the Unexplored Potential of a Versatile Scaffold To our fellow researchers, scientists, and pioneers in drug development, this guide delves into the scientific landscape surrounding 2-cyano-N-(pyridin-...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: Charting the Unexplored Potential of a Versatile Scaffold

To our fellow researchers, scientists, and pioneers in drug development, this guide delves into the scientific landscape surrounding 2-cyano-N-(pyridin-4-ylmethyl)acetamide. While this specific molecule remains largely uncharacterized in dedicated biological studies, its structural motifs—the cyanoacetamide and pyridinyl moieties—are well-established pharmacophores. This document, therefore, serves as both a summary of known information and a forward-looking technical roadmap for unlocking its potential therapeutic applications. We will proceed from the known chemical properties and synthesis to the inferred biological activities based on robust evidence from structurally analogous compounds, providing detailed experimental protocols to validate these hypotheses.

Molecular Profile and Synthesis

2-Cyano-N-(pyridin-4-ylmethyl)acetamide is a crystalline solid with the molecular formula C₉H₉N₃O and a molecular weight of 175.19 g/mol .[1] Its structure features a reactive cyano group and an acetamide linker attached to a pyridine ring, making it a versatile precursor for the synthesis of more complex heterocyclic compounds.[1]

Table 1: Physicochemical Properties
PropertyValueSource
CAS Number15029-28-4[1]
Molecular FormulaC₉H₉N₃O[1]
Molecular Weight175.19 g/mol [1]
Melting Point225-226 °CEvitaChem
Rationale for Synthetic Route Selection

The synthesis of 2-cyano-N-(pyridin-4-ylmethyl)acetamide is typically achieved through the condensation of pyridin-4-ylmethylamine with a cyanoacetate derivative.[1] The choice of synthetic methodology hinges on balancing yield, purity, and scalability.

Diagram 1: Synthetic Pathway for 2-cyano-N-(pyridin-4-ylmethyl)acetamide

G cluster_reactants Reactants cluster_reaction Reaction cluster_product Product pyridin_amine Pyridin-4-ylmethylamine reaction Condensation pyridin_amine->reaction cyano_ester Ethyl Cyanoacetate cyano_ester->reaction product 2-cyano-N-(pyridin-4-ylmethyl)acetamide reaction->product Base (e.g., Triethylamine) Solvent (e.g., Ethanol)

Caption: General synthetic scheme for 2-cyano-N-(pyridin-4-ylmethyl)acetamide.

Detailed Synthetic Protocol

This protocol is based on established methods for the synthesis of cyanoacetamides.[1]

Materials:

  • Pyridin-4-ylmethylamine

  • Ethyl cyanoacetate

  • Triethylamine

  • Ethanol (anhydrous)

  • Diethyl ether

  • Round-bottom flask with magnetic stirrer

  • Reflux condenser

  • Büchner funnel and filter paper

Procedure:

  • To a solution of pyridin-4-ylmethylamine (1 equivalent) in anhydrous ethanol in a round-bottom flask, add ethyl cyanoacetate (1.1 equivalents).

  • Add triethylamine (1.2 equivalents) to the mixture.

  • Equip the flask with a reflux condenser and heat the mixture to reflux with constant stirring for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • Reduce the solvent volume under reduced pressure.

  • The resulting precipitate is collected by vacuum filtration through a Büchner funnel.

  • Wash the solid with cold diethyl ether to remove any unreacted starting materials.

  • Dry the product under vacuum to yield 2-cyano-N-(pyridin-4-ylmethyl)acetamide as a white to off-white solid.

Self-Validation: The identity and purity of the synthesized compound should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry, and the melting point should be compared to the literature value.

Postulated Biological Activities and Mechanistic Insights

While direct biological data for 2-cyano-N-(pyridin-4-ylmethyl)acetamide is scarce, its chemical features suggest potential as an anticancer and anti-inflammatory agent.[1] This is further supported by studies on structurally related compounds.

Anticancer Potential: A Hypothesis of HDAC Inhibition

The pyridine moiety is a key structural feature in a number of approved and investigational anticancer drugs. Furthermore, certain cyano-containing compounds have demonstrated potent anticancer effects. A plausible mechanism of action for the anticancer activity of 2-cyano-N-(pyridin-4-ylmethyl)acetamide is the inhibition of histone deacetylases (HDACs). HDACs are a class of enzymes that play a crucial role in the epigenetic regulation of gene expression, and their dysregulation is a hallmark of many cancers.

Diagram 2: Hypothesized Mechanism of Action via HDAC Inhibition

G compound 2-cyano-N-(pyridin-4-ylmethyl)acetamide hdac Histone Deacetylase (HDAC) compound->hdac Inhibition histone Acetylated Histone hdac->histone Deacetylation (Blocked) chromatin Relaxed Chromatin histone->chromatin gene Tumor Suppressor Gene Expression chromatin->gene apoptosis Apoptosis / Cell Cycle Arrest gene->apoptosis

Caption: Proposed mechanism of anticancer activity through HDAC inhibition.

Experimental Protocol: In Vitro HDAC Inhibition Assay

To validate the hypothesis of HDAC inhibition, a commercially available HDAC activity assay kit can be utilized.

Materials:

  • 2-cyano-N-(pyridin-4-ylmethyl)acetamide

  • HeLa nuclear extract (as a source of HDACs)

  • HDAC assay buffer

  • Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

  • Developer solution

  • Trichostatin A (TSA) as a positive control

  • 96-well black microplate

  • Fluorometric microplate reader

Procedure:

  • Prepare a serial dilution of 2-cyano-N-(pyridin-4-ylmethyl)acetamide in assay buffer.

  • In a 96-well plate, add the diluted compound, HeLa nuclear extract, and assay buffer.

  • Include wells for a no-enzyme control, a solvent control (DMSO), and a positive control (TSA).

  • Initiate the reaction by adding the fluorogenic HDAC substrate to all wells.

  • Incubate the plate at 37°C for 1 hour.

  • Stop the reaction by adding the developer solution.

  • Incubate at 37°C for 15 minutes to allow for the development of the fluorescent signal.

  • Measure the fluorescence intensity using a microplate reader (Excitation/Emission ~360/460 nm).

  • Calculate the percentage of HDAC inhibition for each concentration of the test compound and determine the IC₅₀ value.

Self-Validation: The assay's validity is confirmed by the robust inhibition observed with the positive control (TSA) and the minimal signal in the no-enzyme control wells.

Anti-inflammatory Potential

The pyridine nucleus is also present in several anti-inflammatory agents. The potential anti-inflammatory activity of 2-cyano-N-(pyridin-4-ylmethyl)acetamide can be investigated by assessing its ability to inhibit the production of pro-inflammatory mediators in lipopolysaccharide (LPS)-stimulated macrophages.

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages

Materials:

  • RAW 264.7 murine macrophage cell line

  • DMEM supplemented with 10% FBS and antibiotics

  • Lipopolysaccharide (LPS) from E. coli

  • 2-cyano-N-(pyridin-4-ylmethyl)acetamide

  • Dexamethasone as a positive control

  • Griess Reagent System

  • 96-well cell culture plate

  • CO₂ incubator

Procedure:

  • Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight in a CO₂ incubator.

  • Pre-treat the cells with various concentrations of 2-cyano-N-(pyridin-4-ylmethyl)acetamide or dexamethasone for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include an unstimulated control group.

  • After incubation, collect the cell culture supernatant.

  • Determine the concentration of nitrite (a stable product of NO) in the supernatant using the Griess Reagent System according to the manufacturer's instructions.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the percentage of NO inhibition and determine the IC₅₀ value.

  • Concurrently, perform a cell viability assay (e.g., MTT) to ensure that the observed inhibition is not due to cytotoxicity.

Self-Validation: The assay is validated by the significant reduction in NO production in the presence of the positive control (dexamethasone) and a clear dose-dependent inhibition by the test compound, without a corresponding decrease in cell viability.

Future Directions and Concluding Remarks

The in-depth technical exploration of 2-cyano-N-(pyridin-4-ylmethyl)acetamide is still in its nascent stages. The protocols outlined in this guide provide a robust framework for initiating a comprehensive investigation into its biological activities. Positive results from these in vitro assays would warrant further studies, including:

  • Broad-panel kinase screening: To identify other potential molecular targets.

  • In vivo efficacy studies: Using animal models of cancer and inflammation.

  • Pharmacokinetic and toxicological profiling: To assess its drug-like properties.

References

Sources

Foundational

review of cyanoacetamide derivatives in medicinal chemistry

An In-depth Technical Guide to Cyanoacetamide Derivatives in Medicinal Chemistry Authored by a Senior Application Scientist Abstract The cyanoacetamide scaffold is a cornerstone in modern medicinal chemistry, prized for...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to Cyanoacetamide Derivatives in Medicinal Chemistry

Authored by a Senior Application Scientist

Abstract

The cyanoacetamide scaffold is a cornerstone in modern medicinal chemistry, prized for its synthetic versatility and its presence in a wide array of pharmacologically active agents. This technical guide provides an in-depth review of cyanoacetamide derivatives, beginning with the fundamental chemical properties that make this scaffold an exceptional building block. We will explore robust synthetic methodologies, including multicomponent reactions that allow for rapid library generation. The core of this guide is a detailed examination of the diverse therapeutic applications of these derivatives, from anticancer and antimicrobial to anti-inflammatory and neuroprotective agents. Mechanisms of action, structure-activity relationships (SAR), and quantitative biological data are presented to provide a comprehensive understanding of their potential. This guide is intended for researchers, scientists, and drug development professionals, offering both a high-level overview and detailed, actionable protocols to facilitate further discovery.

The Cyanoacetamide Core: A Privileged Scaffold

Cyanoacetamide (2-cyanoacetamide) is a bifunctional organic compound featuring an amide and a nitrile group. Its true power in medicinal chemistry, however, lies in the reactivity of the central methylene group (-CH₂-). The electron-withdrawing nature of both the adjacent cyano and carbonyl groups renders the methylene protons acidic and the carbon nucleophilic, making it an exceptionally versatile synthon. This "active methylene" character is the causal basis for its utility in a multitude of condensation and cyclization reactions, allowing chemists to construct complex heterocyclic systems with high efficiency.

Key Physicochemical Properties:

  • Appearance: White crystalline powder

  • Molar Mass: 84.078 g·mol⁻¹

  • Melting Point: 119-121 °C

  • Reactivity: The molecule possesses both nucleophilic sites (at the C-2 carbon and the amide nitrogen) and electrophilic sites (at the carbonyl carbon and the nitrile carbon), enabling a wide range of chemical transformations.

This unique combination of reactive sites allows cyanoacetamide to serve as a precursor for a vast library of heterocyclic compounds, which are often difficult to synthesize through other routes.

Synthetic Strategies: Building Complexity from a Simple Core

The synthesis of functionalized cyanoacetamide derivatives and their subsequent conversion into complex heterocycles are well-established processes. The choice of synthetic route is often dictated by the desired final scaffold and the need for efficiency and diversity in a drug discovery context.

Preparation of N-Substituted Cyanoacetamides

The most common and economical method for preparing N-substituted cyanoacetamides involves the condensation of primary or secondary amines with alkyl cyanoacetates, such as ethyl cyanoacetate. This reaction can be performed under various conditions, including simple thermal fusion or in the presence of a solvent.

Key Cyclization and Condensation Reactions

The true synthetic power of cyanoacetamide is unleashed in reactions that utilize its active methylene group.

Knoevenagel Condensation

This is a cornerstone reaction where the active methylene group of a cyanoacetamide derivative condenses with an aldehyde or ketone. This reaction is exceptionally efficient for forming carbon-carbon double bonds and is often a key step in synthesizing arylidene derivatives that possess significant biological activity. The use of microwave assistance can significantly accelerate this reaction, making it ideal for rapid library synthesis.

Gewald Three-Component Reaction (3CR)

The Gewald reaction is a powerful multicomponent reaction (MCR) that produces highly substituted 2-aminothiophenes from a cyanoacetamide, an aldehyde or ketone, and elemental sulfur. The operational simplicity and amenability to scaling make the Gewald 3CR a highly valuable tool in pharmaceutical research, as the resulting 2-aminothiophene scaffold is a bioisostere of anthranilic acid, a common pharmacophore.

Friedländer Annulation

This reaction allows for the synthesis of quinoline derivatives, another critical scaffold in drug discovery. A cyanoacetamide derivative can react with a 2-aminobenzaldehyde or a related heterocyclic derivative to form a 2-aminoquinoline-3-carboxamide. This provides a direct and efficient route to a class of compounds known for a broad range of biological activities.

Diagram: General Synthetic & Evaluation Workflow

G cluster_synthesis Synthesis & Characterization cluster_screening Biological Evaluation cluster_optimization Lead Optimization S1 Reactants (e.g., Cyanoacetamide, Aldehyde, Sulfur) S2 Multicomponent Reaction (e.g., Gewald 3CR) S1->S2 S3 Purification (Crystallization/Chromatography) S2->S3 S4 Structural Confirmation (NMR, MS, IR) S3->S4 B1 Primary Screening (e.g., In vitro cytotoxicity) S4->B1 Test Compound B2 Secondary Screening (e.g., Enzyme Inhibition Assay) B1->B2 Active Hit B3 Mechanism of Action Studies (e.g., Western Blot, qPCR) B2->B3 O1 Structure-Activity Relationship (SAR) B3->O1 O2 ADMET Profiling (In silico / In vitro) O1->O2

Caption: A typical workflow for the discovery of new drugs based on the cyanoacetamide scaffold.

Therapeutic Applications & Mechanisms of Action

The synthetic accessibility of diverse heterocyclic systems from cyanoacetamide has led to its exploration in virtually every area of medicinal chemistry.

Anticancer Activity

Cyanoacetamide derivatives have demonstrated significant potential as anticancer agents, acting through a variety of mechanisms.

  • Kinase Inhibition: Many cancers are driven by dysregulated protein kinases. Cyanoacetamide-derived heterocycles, particularly pyrazolo[1,5-a]pyrimidines, have been developed as potent protein kinase inhibitors (PKIs). They can function as ATP-competitive or allosteric inhibitors of crucial kinases in oncogenic signaling pathways, such as EGFR, B-Raf, and MEK. More recently, imidazopyridine derivatives bearing a 2-cyanoacrylamide moiety have been synthesized as potent, reversible covalent inhibitors of Transforming growth factor-beta-activated kinase 1 (TAK1), a key regulator of the NF-κB and MAPK pathways. One such derivative exhibited a potent IC₅₀ of 27 nM against TAK1.[1]

  • Induction of Apoptosis: Certain N-hetaryl-2-cyanoacetamide derivatives have been shown to induce apoptosis (programmed cell death) in cancer cells. Mechanistic studies on promising compounds revealed they exert a cytocidal effect by up-regulating pro-apoptotic proteins like caspases-3 and -9.[2][3]

  • Anti-Metastatic and Anti-Angiogenic Effects: The same derivatives that induce apoptosis were also found to inhibit the expression of matrix metalloproteinases (MMP-2 and MMP-9), which are crucial for cancer cell invasion and metastasis. Furthermore, they inhibited the expression of HIF-1alpha and VEGF, key regulators of angiogenesis (the formation of new blood vessels that supply tumors).[2]

  • Cell Cycle Arrest: Some novel cyanoacrylamide derivatives have been shown to arrest the cell cycle at the S-phase in colon cancer cells, preventing DNA replication and further cell division.[4]

Diagram: Simplified Kinase Inhibition Mechanism

G cluster_pathway Oncogenic Signaling Pathway ATP ATP Kinase Protein Kinase (e.g., TAK1, EGFR) ATP->Kinase P_Substrate Phosphorylated Substrate Kinase->P_Substrate Phosphorylation Substrate Substrate Protein Substrate->Kinase Effect Downstream Effects (Proliferation, Survival) P_Substrate->Effect Inhibitor Cyanoacetamide Derivative Inhibitor->Kinase Binds to Active Site

Caption: Cyanoacetamide derivatives can act as kinase inhibitors, blocking phosphorylation.

Antimicrobial Activity

The rise of multidrug-resistant (MDR) bacteria necessitates the development of new antimicrobial agents. Cyanoacetamide derivatives have emerged as a promising class of compounds in this area.

  • Mechanism of Action - DNA Gyrase Inhibition: A primary mechanism of action for antibacterial cyanoacetamide derivatives is the inhibition of bacterial DNA gyrase (a type II topoisomerase). This essential enzyme introduces negative supercoils into DNA, a process vital for DNA replication and repair. By inhibiting the ATPase activity of the GyrB subunit, these compounds prevent DNA unwinding, leading to bacterial cell death. This is a well-validated target, and some cyanoacetamide-based compounds have shown potent inhibitory activity with low nanomolar IC₅₀ values against E. coli DNA gyrase.

  • Spectrum of Activity: Various synthesized derivatives have shown broad-spectrum activity against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative pathogenic bacteria.

Table 1: In Vitro Antibacterial Activity of Selected Unsaturated 2-Cyanoacetamide Derivatives
CompoundB. subtilisS. aureusS. paratyphiS. typhi
1 11.1 ± 0.7717.3 ± 0.446.1 ± 0.5612.5 ± 0.56
3 18.2 ± 0.50NI18.5 ± 0.5013.5 ± 0.50
5 13.9 ± 0.4219.8 ± 0.83NINI
Ampicillin 19.1 ± 0.5021.0 ± 0.4520.0 ± 0.7518.0 ± 0.85
Data represents the mean zone of inhibition in mm at a concentration of 200 µg/mL. "NI" indicates no inhibition. Data sourced from reference.
Anti-inflammatory & Anticonvulsant Activity
  • Anti-inflammatory Effects: Chronic inflammation is implicated in numerous diseases. A thiocyanoacetamide derivative (Thm) has demonstrated significant anti-nociceptive and anti-inflammatory effects in animal models. Mechanistic studies showed that this compound modulated key inflammatory mediators; it maintained normal plasma serotonin levels, corrected the decrease in prostaglandins, and reduced the plasma levels of pro-inflammatory cytokines IL-1β and TNF-α following an inflammatory stimulus.

  • Anticonvulsant Properties: Epilepsy is a common neurological disorder. Cα-substituted α-acetamido-N-benzylacetamide derivatives have shown excellent anticonvulsant activity in maximal electroshock (MES)-induced seizure models in mice, with some compounds exhibiting potency comparable to or greater than the standard drug phenytoin.

Experimental Protocols: A Self-Validating Approach

To ensure scientific integrity, every protocol must be a self-validating system. This means including steps for rigorous characterization and confirmation of results.

Protocol: Synthesis of Arylidene Cyanoacetamide via Knoevenagel Condensation

This protocol describes a general, efficient method for synthesizing arylidene cyanoacetamide derivatives.

Objective: To synthesize a diverse library of arylidene cyanoacetamides for biological screening.

Materials:

  • N-substituted cyanoacetamide (1 eq., 0.01 mol)

  • Aromatic aldehyde (1 eq., 0.01 mol)

  • Absolute Ethanol

  • Trimethylamine (catalytic amount)

  • Standard laboratory glassware, magnetic stirrer, filtration apparatus.

Methodology:

  • Reactant Solubilization: In a round-bottom flask, dissolve the N-substituted cyanoacetamide (0.01 mol) in a minimal amount of absolute ethanol with stirring. Causality Note: Ensuring complete dissolution before adding the catalyst is critical for a homogenous reaction and maximizing yield.

  • Catalyst Addition: Add a few drops of trimethylamine to the solution. Trimethylamine acts as a base catalyst, deprotonating the active methylene group to generate the nucleophilic carbanion required for the reaction.

  • Aldehyde Addition: Introduce the aromatic aldehyde (0.01 mol) to the reaction mixture while maintaining continuous stirring at room temperature.

  • Reaction Monitoring: The reaction is typically rapid, with a colored precipitate forming within approximately 15 minutes. Monitor the reaction to completion using Thin Layer Chromatography (TLC).

  • Product Isolation: Once the reaction is complete, isolate the solid product by vacuum filtration.

  • Purification: Wash the collected precipitate with cold ethanol to remove unreacted starting materials and catalyst. For higher purity, recrystallize the product from ethanol.

  • Self-Validation/Characterization: Dry the purified product under vacuum. Confirm its identity and purity using:

    • ¹H and ¹³C NMR Spectroscopy: To elucidate the chemical structure and confirm the formation of the desired arylidene double bond.

    • Mass Spectrometry (MS): To verify the molecular weight of the synthesized compound.

    • Melting Point Analysis: To assess the purity of the final product.

This protocol is adapted from the methodology described in reference.

Protocol: In Vitro Antibacterial Screening (Disk Diffusion Assay)

This protocol outlines a standard method for assessing the antibacterial activity of newly synthesized compounds.

Objective: To determine the qualitative antibacterial activity and spectrum of the synthesized cyanoacetamide derivatives.

Materials:

  • Synthesized test compounds (e.g., 200 µg/mL in DMSO)

  • Bacterial strains (e.g., S. aureus, B. subtilis)

  • Mueller-Hinton Agar (MHA) plates

  • Sterile paper disks (6 mm diameter)

  • Positive control (e.g., Ampicillin solution)

  • Negative control (DMSO)

  • Incubator at 37 °C

Methodology:

  • Culture Preparation: Prepare a bacterial inoculum adjusted to a 0.5 McFarland turbidity standard.

  • Plate Inoculation: Using a sterile cotton swab, evenly streak the bacterial inoculum over the entire surface of an MHA plate to create a uniform lawn of bacteria.

  • Disk Application: Aseptically place sterile paper disks onto the surface of the inoculated agar plate.

  • Compound Loading: Pipette a defined volume (e.g., 10 µL) of each test compound solution, the positive control, and the negative control onto separate disks.

  • Incubation: Allow the plates to stand for 30 minutes to permit diffusion of the compounds, then invert and incubate at 37 °C for 18-24 hours.

  • Data Acquisition: Measure the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is inhibited) in millimeters (mm).

  • Self-Validation/Interpretation:

    • The negative control (DMSO) should show no zone of inhibition.

    • The positive control (Ampicillin) should show a clear, reproducible zone of inhibition, validating the sensitivity of the bacterial strain and the assay conditions.

    • The size of the inhibition zone for the test compounds provides a qualitative measure of their antibacterial potency. All tests should be performed in triplicate for statistical validity.

This protocol is based on the methodology described in reference.

Conclusion and Future Perspectives

The cyanoacetamide scaffold has unequivocally proven its value as a "privileged structure" in medicinal chemistry. Its synthetic tractability, particularly through modern methodologies like multicomponent reactions, allows for the efficient creation of vast and diverse chemical libraries. The derivatives have demonstrated a remarkable breadth of biological activities, targeting key pathways in cancer, infectious diseases, and inflammatory conditions.

The future of cyanoacetamide research lies in several key areas. First, the continued application of structure-based drug design and computational chemistry will enable the rational optimization of existing lead compounds for enhanced potency and selectivity. Second, the exploration of these derivatives as covalent inhibitors, both reversible and irreversible, presents a promising strategy for targeting challenging protein targets. Finally, as our understanding of complex disease biology deepens, the versatility of the cyanoacetamide core will undoubtedly be leveraged to develop novel multi-target agents designed to address multifaceted pathologies. This simple yet powerful scaffold is set to remain a vital tool in the development of the next generation of therapeutic agents.

References

  • Synthesis method of cyanoacetamide.
  • Anticancer, anti-inflammatory, and analgesic activities of synthesized 2-(substituted phenoxy) acetamide derivatives. PubMed Central (PMC). [Link]

  • Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors. PubMed. [Link]

  • Anticancer Activities of New N-hetaryl-2-cyanoacetamide Derivatives Incorporating 4,5,6,7-Tetrahydrobenzo[b]thiophene Moiety. PubMed. [Link]

  • Modulation of inflammatory mediators involved in the antinociceptive and anti-inflammatory effects of a new thioamide derivative: thiocyanoacetamide. PubMed. [Link]

  • Antimicrobial and DNA Gyrase-Inhibitory Activities of Novel Clorobiocin Derivatives Produced by Mutasynthesis. PubMed Central (PMC). [Link]

  • Modulation of inflammatory mediators involved in the antinociceptive and anti-inflammatory effects of a new thioamide derivative: thiocyanoacetamide. ResearchGate. [Link]

  • Design, synthesis, and bioevaluation of novel unsaturated cyanoacetamide derivatives: In vitro and in silico exploration. National Institutes of Health (NIH). [Link]

  • Anticancer Activities of New N-hetaryl-2-cyanoacetamide Derivatives Incorporating 4,5,6,7-Tetrahydrobenzo[b]thiophene Moiety. ResearchGate. [Link]

  • Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis. TÜBİTAK Academic Journals. [Link]

  • Novel Cyanoacrylamides Incorporating Sulfamethoxazole as Potential Anticancer Agents: DNA Interaction, Apoptotic Induction, and S-Phase Cell Cycle Arrest in Colon Cancer Cells. ACS Omega. [Link]

  • Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited. PubMed Central (PMC). [Link]

  • Efficient synthesis of novel arylidene cyanoacetamide derivatives via Knoevenagel condensation. Mediterranean Journal of Medical Research. [Link]

  • The Crucial Role of 2-Cyanoacetamide in Modern Pharmaceutical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

  • New antibacterial agents derived from the DNA gyrase inhibitor cyclothialidine. PubMed. [Link]

  • Antibacterial activity of novel dual bacterial DNA type II topoisomerase inhibitors. PLOS One. [Link]

  • New N-phenylpyrrolamide inhibitors of DNA gyrase with improved antibacterial activity. RSC Medicinal Chemistry. [Link]

  • Utilization of kinase inhibitors as novel therapeutic drug targets: A review. PubMed Central (PMC). [Link]

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Protocol: A High-Yield, Solvent-Free Synthesis of 2-cyano-N-(pyridin-4-ylmethyl)acetamide from Picolylamine

Abstract This document provides a comprehensive guide for the synthesis of 2-cyano-N-(pyridin-4-ylmethyl)acetamide, a valuable building block in medicinal chemistry and organic synthesis.[1] The protocol details a highly...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for the synthesis of 2-cyano-N-(pyridin-4-ylmethyl)acetamide, a valuable building block in medicinal chemistry and organic synthesis.[1] The protocol details a highly efficient, solvent-free method reacting 4-picolylamine (also known as 4-(aminomethyl)pyridine) directly with a cyanoacetate ester. We delve into the underlying nucleophilic acyl substitution mechanism, provide a detailed, step-by-step experimental procedure, and discuss the rationale behind key process choices. This guide is intended for researchers in drug development and synthetic chemistry, offering a robust, reproducible, and high-yielding pathway to the target compound.

Introduction and Scientific Context

2-Cyano-N-(pyridin-4-ylmethyl)acetamide (CAS No: 15029-28-4) is an acetamide derivative characterized by the presence of a reactive cyano group and a pyridine moiety.[1] These functional groups make it a versatile precursor for the synthesis of more complex heterocyclic compounds, which are foundational structures in many pharmacologically active agents.[1][2][3] Cyanoacetamides are known to be highly reactive intermediates, with the carbonyl, cyano, and active methylene groups all available for further chemical transformations.[4]

The synthesis described herein leverages a direct amidation reaction between 4-picolylamine and an alkyl cyanoacetate. This approach is notable for its simplicity, efficiency, and adherence to principles of green chemistry by eliminating the need for a reaction solvent.

Reaction Mechanism: Nucleophilic Acyl Substitution

The formation of 2-cyano-N-(pyridin-4-ylmethyl)acetamide from 4-picolylamine and an alkyl cyanoacetate is a classic example of a Nucleophilic Acyl Substitution reaction.[5][6][7] The reaction proceeds via a well-established addition-elimination mechanism.

Mechanistic Steps:

  • Nucleophilic Attack (Addition): The reaction initiates with the lone pair of electrons on the primary amine nitrogen of 4-picolylamine acting as a nucleophile. This nucleophile attacks the electrophilic carbonyl carbon of the alkyl cyanoacetate (e.g., methyl cyanoacetate). This attack results in the breaking of the carbonyl (C=O) pi bond, with the electrons moving to the oxygen atom. This step forms a transient, negatively charged tetrahedral intermediate.[5][8]

  • Leaving Group Elimination: The tetrahedral intermediate is unstable and rapidly collapses. The lone pair of electrons on the oxygen atom reforms the carbonyl double bond. Concurrently, the bond to the alkoxy group (-OR, e.g., -OCH₃) breaks, and it is expelled as an alkoxide leaving group.[8]

  • Proton Transfer: The alkoxide formed is a relatively strong base and deprotonates the newly formed amide's nitrogen, yielding the final neutral amide product and an alcohol byproduct (e.g., methanol).

This mechanism is favored because the primary amine is a sufficiently strong nucleophile to attack the ester directly, and the resulting alkoxide is a competent leaving group.

Experimental Protocol

This protocol is based on a validated, high-yield, solvent-free procedure.[9]

Materials and Reagents
Reagent/MaterialCAS No.Molecular FormulaMolar Mass ( g/mol )Supplier Notes
4-Picolylamine3731-53-1C₆H₈N₂108.14Purity >98%. Store under inert gas.
Methyl Cyanoacetate105-34-0C₄H₅NO₂99.09Purity >99%.
or Ethyl Cyanoacetate105-56-6C₅H₇NO₂113.12Purity >99%.[10]
Diethyl Ether60-29-7(C₂H₅)₂O74.12Anhydrous, for washing.
Equipment
  • 100 mL Round-bottom flask

  • Magnetic stirrer and stir bar

  • Glass funnel or dropping funnel

  • Büchner funnel and flask

  • Vacuum filtration apparatus

  • Spatula and weighing balance

  • Fume hood

Critical Safety Precautions

This procedure must be performed in a well-ventilated chemical fume hood while wearing appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves.

  • 4-Picolylamine: Corrosive. Causes severe skin burns and eye damage. Handle with extreme care.[11]

  • Methyl/Ethyl Cyanoacetate: Harmful if swallowed, in contact with skin, or inhaled. Causes serious eye irritation.[12][13][14] It is also a lachrymator.[14]

  • Diethyl Ether: Highly flammable. Ensure no ignition sources are present.

Step-by-Step Synthesis Procedure
  • Setup: Place a magnetic stir bar into a 100 mL round-bottom flask.

  • Reagent Addition: In the fume hood, add methyl cyanoacetate (1.0 eq) to the flask. Begin stirring to create a vortex.

  • Nucleophilic Addition: Slowly add 4-picolylamine (1.0 eq) dropwise to the stirred methyl cyanoacetate over 5-10 minutes.

    • Experimental Rationale: The reaction is performed neat (solvent-free) to maximize reactant concentration, which drives the reaction to completion efficiently.[1] Slow addition helps to control any potential exotherm, although the reaction is generally mild at this scale.

  • Reaction: Stir the mixture at room temperature (approx. 20-25°C) for 4 hours.

    • Observation: A white precipitate of the product, 2-cyano-N-(pyridin-4-ylmethyl)acetamide, will form as the reaction progresses.[9]

  • Product Isolation: Collect the solid precipitate by vacuum filtration using a Büchner funnel.

  • Purification: Wash the filtered solid cake with two portions of cold diethyl ether (2 x 20 mL).

    • Experimental Rationale: The desired amide product has very low solubility in diethyl ether, while the liquid starting materials and the methanol byproduct are soluble. This washing step effectively removes unreacted reagents and impurities, yielding a pure compound without the need for recrystallization or chromatography.[9]

  • Drying: Dry the purified white powder under a stream of nitrogen or in a vacuum desiccator to a constant weight.

  • Characterization: The final product is a white powder.[9] Confirm identity and purity using standard analytical techniques (¹H NMR, ¹³C NMR, MS, and melting point analysis).

    • Molecular Formula: C₉H₉N₃O[15]

    • Molecular Weight: 175.19 g/mol [15]

Data Summary and Visualization

Quantitative Reaction Data
Parameter4-PicolylamineMethyl Cyanoacetate2-cyano-N-(pyridin-4-ylmethyl)acetamide
Molar Mass ( g/mol ) 108.1499.09175.19
Stoichiometric Ratio 1.01.01.0
Reaction Temp. \multicolumn{3}{c}{20°C[9]}
Reaction Time \multicolumn{3}{c}{4 hours[9]}
Solvent \multicolumn{3}{c}{Neat (Solvent-Free)[9]}
Reported Yield \multicolumn{3}{c}{87.7%[9]}
Visual Diagrams

Reaction_Scheme cluster_reactants Reactants cluster_products Products 4-Picolylamine plus1 + Methyl_Cyanoacetate Product Methyl_Cyanoacetate->Product Neat, 20°C, 4h plus2 + Methanol CH3OH

Caption: Overall reaction scheme for the synthesis.

Experimental_Workflow start Combine 4-Picolylamine & Methyl Cyanoacetate (Neat) react Stir at Room Temperature for 4 hours start->react precipitate Precipitate Forms react->precipitate filter Isolate Solid by Vacuum Filtration precipitate->filter wash Wash with Cold Diethyl Ether filter->wash dry Dry Product Under Vacuum or N2 Stream wash->dry end Pure 2-cyano-N-(pyridin-4-ylmethyl)acetamide dry->end

Caption: Step-by-step experimental workflow diagram.

References

  • cyanoacetamide - Organic Syntheses Procedure. [Link]

  • Nucleophilic Acyl Substitution - BYJU'S. [Link]

  • 21.7 Nucleophilic Acyl Substitution - YouTube. [Link]

  • (PDF) Ethyl Cyanoacetate Reactions - ResearchGate. [Link]

  • Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis - TÜBİTAK Academic Journals. [Link]

  • Synthesis, and synthetic applications of cyanoacetamides - ResearchGate. [Link]

  • Nucleophilic Acyl Substitution (With Negatively Charged Nucleophiles) - Master Organic Chemistry. [Link]

  • Cyanoacetamides (IV): Versatile One-Pot Route to 2-quinoline-3-carboxamides - PMC - NIH. [Link]

  • 4.5: Nucleophilic acyl substitution reactions - Chemistry LibreTexts. [Link]

  • Ethyl cyanoacetate - Wikipedia. [Link]

Sources

Application

Purification of 2-cyano-N-(pyridin-4-ylmethyl)acetamide by Recrystallization: An Application Note and Protocol

Introduction 2-cyano-N-(pyridin-4-ylmethyl)acetamide is a versatile intermediate in medicinal chemistry and drug development, often serving as a precursor for the synthesis of more complex heterocyclic compounds.[1] Its...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

2-cyano-N-(pyridin-4-ylmethyl)acetamide is a versatile intermediate in medicinal chemistry and drug development, often serving as a precursor for the synthesis of more complex heterocyclic compounds.[1] Its purity is paramount for the successful outcome of subsequent synthetic steps and for ensuring the desired pharmacological profile of the final active pharmaceutical ingredient (API). This application note provides a detailed protocol for the purification of 2-cyano-N-(pyridin-4-ylmethyl)acetamide by recrystallization, a fundamental technique for the purification of solid organic compounds.[2] The rationale behind solvent selection, a step-by-step experimental procedure, and methods for characterizing the purified product are discussed in detail. This guide is intended for researchers, scientists, and drug development professionals seeking to obtain high-purity 2-cyano-N-(pyridin-4-ylmethyl)acetamide.

Understanding the Compound and Potential Impurities

A thorough understanding of the physicochemical properties of 2-cyano-N-(pyridin-4-ylmethyl)acetamide and the potential impurities from its synthesis is crucial for developing an effective purification strategy.

Physicochemical Properties:

PropertyValueSource
Molecular FormulaC₉H₉N₃O[3]
Molecular Weight175.19 g/mol [3]
AppearanceCrystalline solid[1]
Melting Point225-226 °C[1]
SolubilitySoluble in ethanol and dimethyl sulfoxide (DMSO)[1]

Synthesis and Potential Impurities:

2-cyano-N-(pyridin-4-ylmethyl)acetamide is typically synthesized via the reaction of pyridin-4-ylmethylamine with a cyanoacetate derivative, such as methyl cyanoacetate or ethyl cyanoacetate.[1][3] The reaction is often carried out in a solvent like ethanol or even under solvent-free conditions.[1][3]

Based on this synthetic route, the primary impurities are likely to be:

  • Unreacted Starting Materials: Pyridin-4-ylmethylamine and the cyanoacetate derivative.

  • By-products: Small amounts of side-products from undesired reactions.

  • Residual Solvents: Traces of the reaction solvent (e.g., ethanol).

The goal of the recrystallization is to selectively crystallize the desired product, 2-cyano-N-(pyridin-4-ylmethyl)acetamide, while leaving these impurities dissolved in the solvent.

Solvent Selection for Recrystallization

The choice of solvent is the most critical factor in a successful recrystallization. An ideal solvent should exhibit the following characteristics:

  • High solubility for the compound at elevated temperatures.

  • Low solubility for the compound at low temperatures.

  • High solubility for the impurities at all temperatures.

  • Chemically inert towards the compound.

  • Volatile enough to be easily removed from the purified crystals.

  • Non-toxic and environmentally friendly whenever possible.

Given that 2-cyano-N-(pyridin-4-ylmethyl)acetamide is known to be soluble in ethanol, and considering the polar nature of the amide and pyridine functionalities, an ethanol-water solvent system is a promising candidate. Ethanol will act as the primary solvent, dissolving the compound at its boiling point, while water will serve as an anti-solvent, significantly reducing the compound's solubility upon cooling, thereby promoting crystallization.

Experimental Protocol

This protocol outlines the steps for the recrystallization of 2-cyano-N-(pyridin-4-ylmethyl)acetamide using an ethanol-water solvent system.

Materials and Equipment:

  • Crude 2-cyano-N-(pyridin-4-ylmethyl)acetamide

  • Ethanol (95% or absolute)

  • Deionized water

  • Erlenmeyer flasks

  • Hot plate with magnetic stirring capabilities

  • Magnetic stir bar

  • Buchner funnel and filter flask

  • Filter paper

  • Watch glass

  • Ice bath

  • Spatula

  • Glass rod

  • Melting point apparatus

  • Spectroscopic instrumentation (e.g., NMR, IR)

Step-by-Step Procedure:

  • Dissolution:

    • Place the crude 2-cyano-N-(pyridin-4-ylmethyl)acetamide into an Erlenmeyer flask of an appropriate size (the solvent should not fill more than half the flask).

    • Add a minimal amount of ethanol to the flask, just enough to wet the solid.

    • Place the flask on a hot plate and gently heat the mixture to the boiling point of ethanol while stirring.

    • Continue adding ethanol dropwise until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent to ensure a good recovery of the purified product.

  • Hot Filtration (if necessary):

    • If any insoluble impurities (e.g., dust, particulate matter) are observed in the hot solution, perform a hot filtration.

    • Preheat a second Erlenmeyer flask containing a small amount of boiling ethanol on the hot plate.

    • Place a fluted filter paper in a stemless funnel and place the funnel in the neck of the preheated flask.

    • Quickly pour the hot solution of the compound through the filter paper. The preheated setup prevents premature crystallization of the product in the funnel.

  • Crystallization:

    • Remove the flask containing the clear solution from the hot plate and cover it with a watch glass.

    • Allow the solution to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals.[4]

    • Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

  • Inducing Crystallization (if necessary):

    • If crystals do not form upon cooling, crystallization can be induced by:

      • Scratching: Gently scratch the inside of the flask at the surface of the solution with a glass rod. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

      • Seeding: Add a tiny crystal of pure 2-cyano-N-(pyridin-4-ylmethyl)acetamide (if available) to the solution. The seed crystal will act as a template for further crystallization.

  • Isolation of Crystals:

    • Collect the crystals by vacuum filtration using a Buchner funnel and a filter flask.

    • Wash the crystals with a small amount of ice-cold ethanol-water mixture (e.g., 50:50 v/v) to remove any adhering mother liquor containing dissolved impurities.

    • Continue to draw air through the crystals for several minutes to partially dry them.

  • Drying:

    • Carefully transfer the crystals from the filter paper to a pre-weighed watch glass.

    • Dry the crystals to a constant weight. This can be done by air drying or in a vacuum oven at a temperature well below the melting point of the compound.

Characterization of Purified Product

The purity of the recrystallized 2-cyano-N-(pyridin-4-ylmethyl)acetamide should be assessed to confirm the success of the purification process.

Melting Point Determination:

A sharp melting point range that is close to the literature value (225-226 °C) is a good indicator of high purity. Impurities tend to broaden and depress the melting point range.

Spectroscopic Analysis:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be recorded and compared to the expected spectra for the pure compound. The absence of peaks corresponding to impurities (e.g., starting materials, residual solvents) confirms the purity.

  • Infrared (IR) Spectroscopy: The IR spectrum should show the characteristic absorption bands for the functional groups present in the molecule (e.g., C≡N stretch, C=O stretch of the amide, N-H stretch).

Thin-Layer Chromatography (TLC):

TLC can be used to compare the purity of the crude and recrystallized material. A single spot for the recrystallized product indicates high purity.

Troubleshooting

ProblemPossible CauseSolution
Oiling out The compound is coming out of solution above its melting point.Reheat the solution and add more of the primary solvent (ethanol) to increase the solubility.
No crystal formation The solution is not supersaturated.Evaporate some of the solvent to increase the concentration. Induce crystallization by scratching or seeding.
Low recovery Too much solvent was used. The compound has significant solubility in the cold solvent.Use the minimum amount of hot solvent. Ensure the solution is thoroughly cooled in an ice bath.
Colored crystals Colored impurities are present.Treat the hot solution with a small amount of activated charcoal before hot filtration.

Visualization of the Purification Workflow

Recrystallization_Workflow cluster_synthesis Synthesis cluster_purification Recrystallization cluster_analysis Characterization Crude Product Crude Product Dissolution Dissolution Crude Product->Dissolution Add hot solvent Hot Filtration Hot Filtration Dissolution->Hot Filtration If insoluble impurities present Crystallization Crystallization Dissolution->Crystallization Hot Filtration->Crystallization Isolation Isolation Crystallization->Isolation Vacuum filtration Drying Drying Isolation->Drying Pure Product Pure Product Drying->Pure Product Analysis Analysis Pure Product->Analysis Melting point, NMR, IR

Impurity_Removal cluster_impurities Potential Impurities Crude Product Crude Product Hot Saturated Solution Hot Saturated Solution Crude Product->Hot Saturated Solution Dissolve in minimum hot solvent Cooled Solution Cooled Solution Hot Saturated Solution->Cooled Solution Slow cooling Pure Crystals Pure Crystals Cooled Solution->Pure Crystals Crystallize out Mother Liquor Mother Liquor Cooled Solution->Mother Liquor Impurities remain dissolved Starting Materials Starting Materials Starting Materials->Mother Liquor By-products By-products By-products->Mother Liquor Solvents Solvents Solvents->Mother Liquor

Conclusion

Recrystallization is an effective and accessible method for the purification of 2-cyano-N-(pyridin-4-ylmethyl)acetamide. The judicious selection of a solvent system, such as ethanol-water, and careful execution of the experimental protocol can yield a product of high purity, as confirmed by melting point determination and spectroscopic analysis. This application note provides a robust starting point for researchers to obtain high-quality 2-cyano-N-(pyridin-4-ylmethyl)acetamide for their drug discovery and development endeavors.

References

  • Chemistry LibreTexts. (2023, January 29). Recrystallization. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Cyanoacetamide. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

  • ACS Publications. (2022). Solubility Determination, Solvent Effect, Thermodynamic Modeling, and Preferential Solvation of 2-Cyanoacetamide in Four Aqueous Binary Mixtures of Alcohols. Journal of Chemical & Engineering Data. Retrieved from [Link]

  • Google Patents. (n.d.). Method for the synthesis of amides and related products from esters or ester-like compounds.
  • Chemistry LibreTexts. (2022, April 7). Mixed Solvents. Retrieved from [Link]

  • YouTube. (2013, February 3). How to Carry Out a Recrystallization. Retrieved from [Link]

  • Google Patents. (n.d.). Purification of nicotinamide.
  • Williamson, K. L., & Masters, K. M. (2011). Macroscale and Microscale Organic Experiments (6th ed.). Cengage Learning.
  • YouTube. (2013, February 4). How to Carry Out a Recrystallization. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

Sources

Method

Application Notes and Protocols for the Mass Spectrometry Analysis of 2-Cyano-N-(pyridin-4-ylmethyl)acetamide

Introduction 2-Cyano-N-(pyridin-4-ylmethyl)acetamide is a versatile chemical intermediate with growing significance in medicinal chemistry and organic synthesis. Its structure, incorporating a reactive cyanoacetamide moi...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

2-Cyano-N-(pyridin-4-ylmethyl)acetamide is a versatile chemical intermediate with growing significance in medicinal chemistry and organic synthesis. Its structure, incorporating a reactive cyanoacetamide moiety and a basic pyridine ring, makes it a valuable precursor for the synthesis of various heterocyclic compounds with potential therapeutic activities.[1] As the development of novel pharmaceuticals and chemical entities increasingly relies on precise and sensitive analytical techniques, robust methods for the characterization and quantification of such intermediates are paramount. This document provides a comprehensive guide to the mass spectrometry analysis of 2-cyano-N-(pyridin-4-ylmethyl)acetamide, offering detailed protocols for both qualitative and quantitative assessments. The methodologies described herein are designed for researchers, scientists, and drug development professionals seeking to establish reliable analytical workflows for this compound in various matrices.

Physicochemical Properties of 2-Cyano-N-(pyridin-4-ylmethyl)acetamide

A thorough understanding of the analyte's physicochemical properties is fundamental to developing a successful mass spectrometry method. Key properties of 2-cyano-N-(pyridin-4-ylmethyl)acetamide are summarized in the table below.

PropertyValueSource
Chemical Formula C₉H₉N₃O[1]
Molecular Weight 175.19 g/mol [1]
Monoisotopic Mass 175.0746 g/mol Calculated
Melting Point ~225-226 °C[1]
Appearance Crystalline solid[1]
Solubility Soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO).[1]

Mass Spectrometry Analysis: A Strategic Approach

The chemical structure of 2-cyano-N-(pyridin-4-ylmethyl)acetamide, featuring a proton-accepting pyridine nitrogen and an amide linkage, makes it highly amenable to analysis by electrospray ionization (ESI) mass spectrometry in positive ion mode. The following sections detail the anticipated fragmentation patterns and provide a strategic workflow for method development.

Predicted Fragmentation Pathway

Understanding the fragmentation of 2-cyano-N-(pyridin-4-ylmethyl)acetamide under collision-induced dissociation (CID) is crucial for developing selective and sensitive multiple reaction monitoring (MRM) or selected reaction monitoring (SRM) methods. Based on the known fragmentation of N-substituted acetamides and pyridine-containing compounds, the following pathway is proposed:

  • Protonation: In the ESI source, the pyridine nitrogen is the most likely site of protonation, forming the precursor ion [M+H]⁺ at m/z 176.0824.

  • Primary Fragmentation: The most probable initial fragmentation event is the cleavage of the amide bond, leading to the formation of two key fragment ions:

    • Loss of the cyanoacetyl group: This would result in the formation of the 4-(aminomethyl)pyridine cation at m/z 108.0657.

    • Cleavage of the benzylic C-N bond: This would generate the pyridin-4-ylmethyl cation at m/z 92.0500.

  • Secondary Fragmentation: Further fragmentation of the primary ions can occur, providing additional confirmation of the compound's identity. For instance, the ion at m/z 108.0657 could lose ammonia to yield an ion at m/z 91.0548.

The following diagram illustrates the predicted fragmentation pathway:

G M [M+H]⁺ m/z 176.0824 frag1 m/z 108.0657 (4-(aminomethyl)pyridine cation) M->frag1 Loss of C₃H₂NO frag2 m/z 92.0500 (pyridin-4-ylmethyl cation) M->frag2 Loss of C₄H₄N₂O

Caption: Predicted ESI-MS/MS fragmentation of 2-cyano-N-(pyridin-4-ylmethyl)acetamide.

Experimental Protocols

This section provides detailed, step-by-step protocols for the analysis of 2-cyano-N-(pyridin-4-ylmethyl)acetamide.

Protocol 1: Qualitative Analysis by LC-MS/MS

This protocol is designed for the confirmation of the identity of 2-cyano-N-(pyridin-4-ylmethyl)acetamide in a relatively clean sample, such as a synthesized product or a reference standard.

1. Sample Preparation:

  • Accurately weigh approximately 1 mg of the 2-cyano-N-(pyridin-4-ylmethyl)acetamide standard.
  • Dissolve the standard in 1 mL of a 50:50 (v/v) mixture of acetonitrile and water to create a 1 mg/mL stock solution.
  • Further dilute the stock solution to a final concentration of 1 µg/mL using the same solvent mixture.

2. LC-MS/MS Method:

ParameterRecommended ConditionRationale
LC Column C18 reversed-phase, 2.1 x 50 mm, 1.8 µmProvides good retention and separation for moderately polar compounds.
Mobile Phase A 0.1% Formic Acid in WaterPromotes protonation for positive ion ESI.
Mobile Phase B 0.1% Formic Acid in AcetonitrileElutes the analyte from the reversed-phase column.
Gradient 5% B to 95% B over 5 minutesA standard gradient for screening and initial method development.
Flow Rate 0.3 mL/minCompatible with standard ESI sources.
Injection Volume 5 µLA typical injection volume for LC-MS/MS analysis.
Ionization Mode Positive Electrospray Ionization (ESI+)The basic pyridine nitrogen is readily protonated.
Capillary Voltage 3.5 kVA good starting point for optimizing ESI signal.
Source Temp. 150 °CTo aid in desolvation without causing thermal degradation.
Desolvation Temp. 350 °CEfficiently removes solvent from the ESI droplets.
Scan Mode Full Scan (m/z 50-300) and Product Ion Scan of m/z 176.1To observe the precursor ion and its fragment ions.

3. Data Analysis:

  • Examine the full scan data for the presence of the protonated molecule [M+H]⁺ at m/z 176.0824.
  • Analyze the product ion scan data to confirm the presence of the predicted fragment ions (e.g., m/z 108.0657 and 92.0500).
Protocol 2: Quantitative Analysis in a Biological Matrix (e.g., Plasma)

This protocol outlines a method for the quantification of 2-cyano-N-(pyridin-4-ylmethyl)acetamide in a complex biological matrix, such as human plasma, which is relevant for pharmacokinetic studies.

1. Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing a suitable internal standard (e.g., a stable isotope-labeled version of the analyte or a structurally similar compound).
  • Vortex the mixture for 1 minute to precipitate the proteins.
  • Centrifuge at 14,000 rpm for 10 minutes at 4 °C.
  • Carefully transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40 °C.
  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95% Mobile Phase A, 5% Mobile Phase B).
  • Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Method (MRM/SRM):

ParameterRecommended Condition
LC Column C18 reversed-phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient Optimized based on analyte retention (e.g., 5-60% B over 3 min)
Flow Rate 0.4 mL/min
Injection Volume 10 µL
Ionization Mode Positive Electrospray Ionization (ESI+)
MRM Transitions Analyte: 176.1 -> 108.1 (Quantifier), 176.1 -> 92.1 (Qualifier) Internal Standard: (To be determined based on the chosen IS)
Collision Energy To be optimized for each transition (typically 15-30 eV)

3. Method Validation:

  • The quantitative method should be validated according to relevant regulatory guidelines (e.g., FDA or EMA) for parameters including linearity, accuracy, precision, selectivity, recovery, and matrix effect.

The following diagram illustrates the sample preparation workflow for plasma samples:

G plasma 100 µL Plasma Sample add_precipitant Add 300 µL Acetonitrile with Internal Standard plasma->add_precipitant vortex Vortex for 1 min add_precipitant->vortex centrifuge Centrifuge at 14,000 rpm for 10 min vortex->centrifuge supernatant Transfer Supernatant centrifuge->supernatant evaporate Evaporate to Dryness supernatant->evaporate reconstitute Reconstitute in 100 µL Mobile Phase evaporate->reconstitute analyze LC-MS/MS Analysis reconstitute->analyze

Caption: Workflow for the preparation of plasma samples for LC-MS/MS analysis.

Trustworthiness and Self-Validating Systems

The protocols described are designed to be self-validating through the inclusion of several key features:

  • Internal Standards: The use of a stable isotope-labeled internal standard in the quantitative protocol is critical for correcting for variability in sample preparation, injection volume, and ionization efficiency, thereby ensuring the accuracy and precision of the results.

  • Qualifier Ion Ratios: In the MRM method, monitoring a qualifier ion transition in addition to the quantifier provides an extra layer of confirmation for the analyte's identity. The ratio of the quantifier to qualifier peak areas should remain constant across all samples and standards.

  • System Suitability Tests: Before each analytical run, a system suitability test should be performed using a standard solution of the analyte to ensure that the LC-MS/MS system is performing optimally in terms of retention time stability, peak shape, and sensitivity.

Conclusion

The application notes and protocols presented here provide a robust framework for the mass spectrometric analysis of 2-cyano-N-(pyridin-4-ylmethyl)acetamide. By leveraging the principles of electrospray ionization and tandem mass spectrometry, these methods offer the high sensitivity and selectivity required for both qualitative and quantitative applications in pharmaceutical research and development. The provided protocols, along with the underlying scientific rationale, are intended to serve as a valuable resource for scientists, enabling them to develop and validate reliable analytical methods for this important chemical entity.

References

  • Ilić, N., et al. (2010). EI/MS/MS spectra of N-monosubstituted cyanoacetamides. Chemical Industry and Chemical Engineering Quarterly, 16(4), 387-397. Available at: [Link]

  • U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Retrieved from [Link]

  • European Medicines Agency. (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

  • Narapusetti, A., et al. (2015). LC–MS/MS assay for Acetazolamide, A Carbonic Anhydrase Inhibitor in Human Plasma and its Clinical Application. Journal of Young Pharmacists, 7(4s), 348-354. Available at: [Link]

Sources

Application

Application Note &amp; Protocols: Leveraging 2-cyano-N-(pyridin-4-ylmethyl)acetamide as a Novel Covalent Probe for Cysteine-Focused Chemical Proteomics

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: Unveiling a New Tool for Cysteine-Rich Proteome Interrogation In the dynamic landscape of ch...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unveiling a New Tool for Cysteine-Rich Proteome Interrogation

In the dynamic landscape of chemical proteomics, the development of novel covalent probes is paramount for expanding our understanding of protein function, identifying new drug targets, and elucidating mechanisms of action.[1][2] Cysteine, with its unique nucleophilic thiol group, is a key target for such probes due to its frequent involvement in catalysis, redox signaling, and protein-protein interactions.[2][3] While reagents like iodoacetamide and its derivatives are workhorses in the field, there is a continuous need for probes with diverse reactivity profiles and structural motifs.[4][5][6][7]

This document introduces 2-cyano-N-(pyridin-4-ylmethyl)acetamide as a promising, yet underexplored, covalent probe for cysteine-focused proteomics. While its direct application in proteomics has not been extensively documented, its chemical architecture—featuring a reactive cyanoacetamide core and a pyridine moiety—suggests a compelling potential for selective engagement with cysteine residues.[8][9] The cyano group, acting as an electrophile, can react with nucleophilic thiols, making it a candidate for covalent protein modification.[8] This guide provides a theoretical framework and detailed, field-proven protocols adapted for the use of this compound in proteomics research, empowering researchers to explore its utility in their own labs.

Physicochemical Properties and Handling

Before delving into protocols, a clear understanding of the compound's properties is essential.

PropertyValueSource
Molecular Formula C₉H₉N₃O[8][10]
Molecular Weight 175.19 g/mol [8][10]
Appearance Crystalline solid[8]
Melting Point ~225–226 °C[8]
Solubility Soluble in organic solvents like DMSO and ethanol[8]
CAS Number 15029-28-4[8]

Stock Solution Preparation: For proteomics applications, a 100 mM stock solution in anhydrous dimethyl sulfoxide (DMSO) is recommended. Store in small aliquots at -20°C to -80°C, protected from light and moisture.

Proposed Mechanism of Action: Cysteine Alkylation

The reactivity of 2-cyano-N-(pyridin-4-ylmethyl)acetamide towards cysteine is predicated on the electrophilic nature of the cyano group, which facilitates a nucleophilic attack by the thiolate anion of a deprotonated cysteine residue.[8] This proposed mechanism results in the formation of a stable covalent bond, effectively "tagging" the cysteine-containing peptide.

Mechanism_of_Action Protein_Cys Protein-Cys-SH Thiolate Protein-Cys-S⁻ (Thiolate anion) Protein_Cys->Thiolate Deprotonation Probe 2-cyano-N-(pyridin-4-ylmethyl)acetamide Adduct Covalently Modified Protein Probe->Adduct Base Base (pH > 7) Thiolate->Adduct Nucleophilic Attack on Cyano Group

Figure 1: Proposed Covalent Labeling Mechanism. A basic environment facilitates the deprotonation of the cysteine thiol to a more reactive thiolate anion, which then attacks the electrophilic cyano group of the probe, forming a stable covalent adduct.

Application 1: In-Solution Protein Labeling and Digestion for Mass Spectrometry

This protocol outlines the fundamental workflow for labeling a complex protein lysate with 2-cyano-N-(pyridin-4-ylmethyl)acetamide, followed by tryptic digestion and preparation for mass spectrometry analysis.

I. Materials and Reagents
  • Lysis Buffer: 50 mM Tris-HCl, pH 8.0, 150 mM NaCl, 1% NP-40 (or other suitable detergent), protease and phosphatase inhibitor cocktails.

  • Reducing Agent: 100 mM Dithiothreitol (DTT) or 250 mM Tris(2-carboxyethyl)phosphine (TCEP).

  • Alkylation Agent: 100 mM 2-cyano-N-(pyridin-4-ylmethyl)acetamide in DMSO.

  • Quenching Reagent: 500 mM DTT.

  • Digestion Buffer: 50 mM Tris-HCl, pH 8.0.

  • Trypsin: Sequencing grade, reconstituted in 50 mM acetic acid.

  • Quenching Solution: 10% Trifluoroacetic acid (TFA).

  • Desalting Columns: C18 spin columns.

II. Step-by-Step Protocol
  • Protein Extraction and Quantification:

    • Lyse cells or tissues in ice-cold Lysis Buffer.

    • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

    • Quantify the protein concentration of the supernatant using a standard method (e.g., BCA assay).

  • Reduction of Disulfide Bonds:

    • To 1 mg of protein lysate, add DTT to a final concentration of 10 mM (or TCEP to 5 mM).

    • Incubate at 56°C for 30 minutes with gentle shaking.

    • Rationale: This step ensures that all cysteine residues are in their reduced state and available for labeling.[7]

  • Cysteine Alkylation with 2-cyano-N-(pyridin-4-ylmethyl)acetamide:

    • Cool the sample to room temperature.

    • Add the 2-cyano-N-(pyridin-4-ylmethyl)acetamide stock solution to a final concentration of 25 mM.

    • Incubate in the dark at room temperature for 1 hour with gentle shaking.

    • Rationale: A molar excess of the alkylating agent drives the reaction to completion. Incubation in the dark is a standard precaution for many alkylating agents to prevent photodegradation.[11]

  • Quenching the Alkylation Reaction:

    • Add DTT to a final concentration of 50 mM to quench any unreacted 2-cyano-N-(pyridin-4-ylmethyl)acetamide.

    • Incubate for 15 minutes at room temperature.

  • Protein Precipitation and Digestion:

    • Precipitate the proteins using a cold acetone/ethanol mixture to remove detergents and salts.

    • Resuspend the protein pellet in Digestion Buffer.

    • Add trypsin at a 1:50 (trypsin:protein) ratio.

    • Incubate overnight at 37°C.

  • Sample Cleanup for Mass Spectrometry:

    • Acidify the peptide solution with TFA to a final concentration of 0.1% to inactivate trypsin.

    • Desalt the peptides using C18 spin columns according to the manufacturer's protocol.

    • Elute the peptides and dry them in a vacuum centrifuge.

    • Resuspend the dried peptides in 0.1% formic acid for LC-MS/MS analysis.

III. Mass Spectrometry Data Analysis

When analyzing the data, it is crucial to account for the mass modification introduced by the probe. The modification on a cysteine residue will result in a specific mass shift. This mass shift should be set as a variable modification in your search parameters.

ParameterSetting
Enzyme Trypsin
Missed Cleavages Up to 2
Fixed Modifications None
Variable Modifications Oxidation (M), Acetyl (Protein N-term), Carbamidomethyl (C) (for comparison with standard methods), Cysteine modification with 2-cyano-N-(pyridin-4-ylmethyl)acetamide (mass shift to be calculated based on the reaction mechanism)

Application 2: Competitive Profiling for Target Identification

A powerful application of this probe is in competitive profiling to identify the cellular targets of a cysteine-reactive compound of interest (e.g., a drug candidate).

Competitive_Profiling_Workflow Lysate Protein Lysate Control Control Treatment (DMSO) Lysate->Control Experimental Experimental Treatment (Compound of Interest) Lysate->Experimental Probe_Labeling Label with 2-cyano-N-(pyridin-4-ylmethyl)acetamide Control->Probe_Labeling Experimental->Probe_Labeling Digestion Tryptic Digestion Probe_Labeling->Digestion LCMS LC-MS/MS Analysis Digestion->LCMS Quantification Quantitative Analysis (Label-Free or Labeled) LCMS->Quantification Target_ID Target Identification (Reduced probe signal indicates target engagement) Quantification->Target_ID

Figure 2: Competitive Profiling Workflow. In this workflow, a compound of interest binds to its cysteine targets, preventing them from being labeled by the 2-cyano-N-(pyridin-4-ylmethyl)acetamide probe. This results in a decreased signal for the probe-labeled peptides from the target proteins in the experimental sample compared to the control.

I. Protocol Modifications for Competitive Profiling
  • Initial Treatment:

    • Divide the protein lysate into two equal aliquots.

    • To the "Experimental" aliquot, add your compound of interest at the desired concentration.

    • To the "Control" aliquot, add an equivalent volume of the vehicle (e.g., DMSO).

    • Incubate both samples for a predetermined time (e.g., 30-60 minutes) at room temperature.

  • Probe Labeling and Downstream Processing:

    • Proceed with the addition of 2-cyano-N-(pyridin-4-ylmethyl)acetamide to both aliquots as described in Application 1 (Step 3 onwards).

    • Ensure that all subsequent steps (digestion, cleanup, and MS analysis) are performed identically for both samples to allow for accurate quantitative comparison.

II. Data Interpretation
  • Perform a quantitative comparison of the peptide intensities between the control and experimental samples.

  • Peptides containing cysteine residues that are targets of your compound of interest will show a significantly reduced intensity in the experimental sample.

  • This reduction is due to the "blocking" of the cysteine by your compound, which prevents subsequent labeling by the 2-cyano-N-(pyridin-4-ylmethyl)acetamide probe.

Trustworthiness and Self-Validation

To ensure the validity of your results when using this novel probe, the following control experiments are recommended:

  • Dose-Response and Time-Course: Perform labeling experiments with varying concentrations of the probe and different incubation times to determine the optimal conditions for maximal labeling with minimal off-target effects.

  • Comparison with Known Probes: Run parallel experiments using a well-characterized cysteine-reactive probe, such as iodoacetamide, to compare the labeling profiles and identify potentially unique reactivity of 2-cyano-N-(pyridin-4-ylmethyl)acetamide.[5][12]

  • Negative Control: Omit the probe from one sample to identify background signals and non-specific binding.

Conclusion and Future Outlook

2-cyano-N-(pyridin-4-ylmethyl)acetamide represents a novel and accessible chemical tool with the potential to expand the repertoire of cysteine-reactive probes for chemical proteomics. Its unique pyridine moiety may confer different solubility, cell permeability, and reactivity profiles compared to standard reagents. The protocols outlined in this guide provide a robust starting point for researchers to explore its applications in target identification, covalent ligand discovery, and fundamental studies of protein function. As with any new tool, careful optimization and validation are key to unlocking its full potential.

References

  • Farag, A. A. (2015). N-(Furan-2-ylmethyl)-cyanoacetamide in heterocyclic synthesis: Synthesis of novel antimicrobial agents encompassing furan, pyridine, chromene, and chromenopyridine moieties. Der Pharma Chemica, 7(11), 130-141. [Link]

  • Ghozlan, S. A. S., et al. (2020). Synthesis, and synthetic applications of cyanoacetamides. Arkivoc, 2020(i), 0-0. [Link]

  • Fadda, A. A., et al. (2008). Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis. TÜBİTAK Academic Journals. [Link]

  • ResearchGate. (2025). Synthesis of novel cyanoacetamides derivatives and their urease inhibition studies. [Link]

  • Hoch, D., Abegg, D., & Adibekian, A. (2018). Cysteine-reactive probes and their use in chemical proteomics. RSC Publishing. [Link]

  • Sebastiano, R., et al. (2003). A new deuterated alkylating agent for quantitative proteomics. PubMed. [Link]

  • Neochoritis, C. G., et al. (2021). Heteroannulations of cyanoacetamide-based MCR scaffolds utilizing formamide. PMC. [Link]

  • Ward, C. C., et al. (2017). Chemical proteomic identification of functional cysteines with atypical electrophile reactivities. PMC - NIH. [Link]

  • Gevaert, K., et al. (2003). N-t-butyliodoacetamide and iodoacetanilide: two new cysteine alkylating reagents for relative quantitation of proteins. PubMed. [Link]

  • Adibekian, A. (2016). Cysteine-specific Chemical Proteomics: From Target Identification to Drug Discovery. CHIMIA. [Link]

  • S. J. Lock, & K. A. G. G. (2009). Probing Protein Structure by Amino Acid-Specific Covalent Labeling and Mass Spectrometry. Mass Spectrometry Reviews. [Link]

  • Kuznetsova, K. G., et al. (2020). Cysteine alkylation methods in shotgun proteomics and their possible effects on methionine residues. PubMed. [Link]

  • Ben-Salah, Z., et al. (2015). Crystal structure of N-[4-amino-5-cyano-6-(methylsulfanyl)pyridin-2-yl]acetamide hemihydrate. PMC - NIH. [Link]

  • Corson, B. B., et al. (1928). Cyanoacetamide. Organic Syntheses Procedure. [Link]

  • Li, Y., et al. (2021). Design, Synthesis and Biological Evaluation of Novel Thienylpyridyl- and Thioether-Containing Acetamides and Their Derivatives as Pesticidal Agents. MDPI. [Link]

  • Sechi, S., et al. (2004). Quantitative Proteome Analysis Using d-Labeled N-Ethylmaleimide and 13C-Labeled Iodoacetanilide by Matrix-Assisted Laser Desorption/Ionization Time-of-Flight Mass Spectrometry. PMC - NIH. [Link]

  • Wilson, J. L., et al. (2024). Robust proteome profiling of cysteine-reactive fragments using label-free chemoproteomics. bioRxiv. [Link]

  • Calvo, E., et al. (2020). and Affinity-Specific Dual Labeling of Cysteine-Rich Proteins for Identification of Metal-Binding Sites. PubMed Central. [Link]

  • An, Y., et al. (2017). Evaluation and optimization of reduction and alkylation methods to maximize peptide identification with MS-based proteomics. NIH. [Link]

  • Semantic Scholar. (2018). Cysteine-reactive probes and their use in chemical proteomics. [Link]

  • Ben-Salah, Z., et al. (2015). Crystal structure of N-[4-amino-5-cyano-6-(methylsulfanyl)pyridin-2-yl]-2-chloroacetamide. Acta Crystallographica Section E. [Link]

Sources

Method

Application Notes and Protocols for 2-cyano-N-(pyridin-4-ylmethyl)acetamide in Cell-Based Assays

Introduction: Unveiling the Potential of a Versatile Cyanoacetamide Derivative 2-cyano-N-(pyridin-4-ylmethyl)acetamide is a chemical compound belonging to the cyanoacetamide class, characterized by the presence of a cyan...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unveiling the Potential of a Versatile Cyanoacetamide Derivative

2-cyano-N-(pyridin-4-ylmethyl)acetamide is a chemical compound belonging to the cyanoacetamide class, characterized by the presence of a cyano group and a pyridine moiety.[1] While primarily utilized as a precursor in organic and medicinal chemistry for the synthesis of more complex heterocyclic compounds, its structural features suggest a potential for biological activity.[1] The electrophilic nature of the cyano group allows for potential interactions with nucleophiles within biological systems, hinting at the possibility of enzyme inhibition through binding to active sites.[1] This document provides a detailed guide for researchers, scientists, and drug development professionals on the potential applications and protocols for utilizing 2-cyano-N-(pyridin-4-ylmethyl)acetamide in cell-based assays to explore its biological effects.

Physicochemical Properties

A foundational understanding of the compound's properties is crucial for designing robust and reproducible cell-based assays.

PropertyValueSource
Molecular Formula C₉H₉N₃O
Molecular Weight 175.19 g/mol
CAS Number 15029-28-4
Melting Point ~225–226 °C

Proposed Mechanism of Action: Insights from Structurally Related Compounds

While specific biological targets of 2-cyano-N-(pyridin-4-ylmethyl)acetamide are not yet fully elucidated, the broader class of cyanoacetamide derivatives has been shown to exhibit a range of biological activities. Notably, derivatives of 2-cyanoacrylamide have been identified as potent inhibitors of Transforming growth factor-beta-activated kinase 1 (TAK1).[2] TAK1 is a key regulatory kinase in the NF-κB and MAPK signaling pathways, which are crucial for cell survival and inflammatory responses.[2] The 2-cyanoacrylamide moiety in these inhibitors can form a reversible covalent bond with cysteine residues in the active site of TAK1, leading to its inhibition.[2]

Given the structural similarities, it is plausible that 2-cyano-N-(pyridin-4-ylmethyl)acetamide may also function as an enzyme inhibitor, potentially targeting kinases or other enzymes with reactive cysteine residues in their active sites. The pyridine ring may contribute to the compound's binding affinity and specificity for its biological target.[3]

Hypothesized Signaling Pathway Inhibition

G cluster_0 Stimulus Stimulus Receptor Receptor Stimulus->Receptor TAK1 TAK1 Receptor->TAK1 IKK_Complex IKK Complex TAK1->IKK_Complex NF_kappaB_Inhibition IκBα-NF-κB IKK_Complex->NF_kappaB_Inhibition Phosphorylates IκBα NF_kappaB_Activation NF-κB NF_kappaB_Inhibition->NF_kappaB_Activation IκBα degradation Nucleus Nucleus NF_kappaB_Activation->Nucleus Translocation Gene_Expression Gene Expression (Inflammation, Proliferation) Nucleus->Gene_Expression Compound 2-cyano-N-(pyridin-4-ylmethyl)acetamide Compound->TAK1 Hypothesized Inhibition

Application: Screening for Anti-inflammatory and Anti-proliferative Effects

Based on the potential mechanism of action, 2-cyano-N-(pyridin-4-ylmethyl)acetamide can be screened for its anti-inflammatory and anti-proliferative properties in various cell-based assays. A primary screening assay to determine the cytotoxic concentration of the compound is a crucial first step.

Protocol 1: Cell Viability/Cytotoxicity Assay (MTT Assay)

This protocol outlines a method to assess the effect of 2-cyano-N-(pyridin-4-ylmethyl)acetamide on the viability of a selected cancer cell line. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity.

Materials:

  • Human cancer cell line (e.g., HeLa, MCF-7, A549)

  • Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

  • 2-cyano-N-(pyridin-4-ylmethyl)acetamide

  • Dimethyl sulfoxide (DMSO, sterile)

  • MTT solution (5 mg/mL in PBS, sterile filtered)

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

  • 96-well cell culture plates

  • Phosphate-buffered saline (PBS)

Procedure:

  • Cell Seeding:

    • Trypsinize and count the cells.

    • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium.

    • Incubate the plate at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours to allow for cell attachment.

  • Compound Preparation and Treatment:

    • Prepare a 10 mM stock solution of 2-cyano-N-(pyridin-4-ylmethyl)acetamide in DMSO.

    • Perform serial dilutions of the stock solution in complete growth medium to obtain the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Ensure the final DMSO concentration in all wells is ≤ 0.5%.

    • Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a positive control for cytotoxicity (e.g., doxorubicin).

    • After 24 hours of incubation, carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of the compound.

    • Incubate the plate for another 24, 48, or 72 hours.

  • MTT Assay:

    • After the incubation period, add 10 µL of MTT solution to each well.

    • Incubate the plate for 3-4 hours at 37°C.

    • Carefully remove the medium containing MTT.

    • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

    • Gently shake the plate for 15 minutes to ensure complete dissolution.

  • Data Acquisition and Analysis:

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the percentage of cell viability against the compound concentration to determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Experimental Workflow: Cytotoxicity Screening

G cluster_0 Day 1 cluster_1 Day 2 cluster_2 Day 3-5 cluster_3 Assay Seed_Cells Seed cells in 96-well plate Prepare_Compound Prepare serial dilutions of 2-cyano-N-(pyridin-4-ylmethyl)acetamide Treat_Cells Treat cells with compound Prepare_Compound->Treat_Cells Incubate Incubate for 24-72 hours Add_MTT Add MTT solution Incubate_MTT Incubate for 3-4 hours Add_MTT->Incubate_MTT Solubilize Add solubilization solution Incubate_MTT->Solubilize Read_Absorbance Read absorbance at 570 nm Solubilize->Read_Absorbance Analyze_Data Calculate IC50 Read_Absorbance->Analyze_Data

Future Directions and Advanced Protocols

Should 2-cyano-N-(pyridin-4-ylmethyl)acetamide demonstrate significant activity in the primary cytotoxicity screen, further investigations into its specific mechanism of action are warranted.

  • Apoptosis Assays: To determine if the observed cytotoxicity is due to the induction of apoptosis, assays such as Annexin V/Propidium Iodide staining followed by flow cytometry or caspase activity assays can be performed.

  • NF-κB Reporter Assays: To directly test the hypothesis of NF-κB pathway inhibition, a stable cell line expressing a luciferase reporter gene under the control of an NF-κB response element can be utilized. Inhibition of luciferase activity upon treatment with the compound would provide strong evidence for its role as an NF-κB inhibitor.

  • Kinase Inhibition Assays: In vitro kinase assays using purified TAK1 or a panel of other kinases can be employed to identify the direct enzymatic targets of the compound.

Conclusion

2-cyano-N-(pyridin-4-ylmethyl)acetamide represents a promising scaffold for the development of novel biologically active molecules. The protocols detailed in this application note provide a robust framework for the initial characterization of its cellular effects. By leveraging the knowledge gained from structurally related cyanoacetamide derivatives, researchers can efficiently explore the therapeutic potential of this compound in areas such as oncology and inflammation.

References

  • Horishny, V. Y., Arshad, M., & Matiychuk, V. S. (2021). Synthesis and Anticancer Activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide Derivatives. Russian Journal of Organic Chemistry, 57(2), 235–243.
  • PubChem. (n.d.). 2-cyano-N-(pyridin-2-yl)acetamide. Retrieved from [Link]

  • Kang, S. J., Lee, J. W., Song, J., Park, J., Choi, J., Suh, K. H., & Min, K. H. (2020). Synthesis and biological activity of 2-cyanoacrylamide derivatives tethered to imidazopyridine as TAK1 inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1928–1936. Available from: [Link]

  • Abdel-Raheem, S. A. A., Kamal El-Dean, A. M., Hassanien, R., El-Sayed, M. E. A., & Abd-Ella, A. A. (2020). Synthesis and biological activity of 2-((3-Cyano-4,6-distyrylpyridin-2- yl) thio) acetamide and its cyclized form. Algerian Journal of Biosciences, 1(2), 46-50.
  • Ghozlan, S. A. S., et al. (2020). Synthesis, and synthetic applications of cyanoacetamides. Arkivoc, 2020(i), 1-52.
  • Dömling, A. (2013). Cyanoacetamide MCR (III): Three-Component Gewald Reactions Revisited.
  • Ghozlan, S. A. S., et al. (2020). Synthesis, and synthetic applications of cyanoacetamides. ResearchGate. Available from: [Link]

  • El-Sayed, N. N. E., et al. (2017). Anticancer Activities of New N-hetaryl-2-cyanoacetamide Derivatives Incorporating 4,5,6,7-Tetrahydrobenzo[b]thiophene Moiety. Anti-Cancer Agents in Medicinal Chemistry, 17(10), 1427–1439.
  • Abdel-Raheem, S. A. A., et al. (2020). Synthesis and biological activity of 2-((3-Cyano-4,6-distyrylpyridin-2- yl) thio) acetamide and its cyclized form. ResearchGate. Available from: [Link]

  • Uddin, M. J., et al. (2023).
  • El-Gazzar, M. G., et al. (2020). Synthesis of some novel 2-(3-cyano -6-(thiophen- 2-yl)-4,4′- bipyridin-2- yloxy)acetohydrazide derivatives: assessment of their cytotoxic activity. BMC Chemistry, 14(1), 35.
  • De Meester, I., et al. (2012). Acylated Gly-(2-cyano)pyrrolidines as inhibitors of fibroblast activation protein (FAP) and the issue of FAP/prolyl oligopeptidase (PREP)-selectivity. Bioorganic & Medicinal Chemistry, 20(10), 3249–3258.
  • El-Moussa, S., et al. (2023). Cyanoacetamide derivatives reactivity. ResearchGate. Available from: [Link]

  • BMG LABTECH. (2022, May 2). Cell-based assays on the rise. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-cyano-N-(pyridin-4-ylmethyl)acetamide

Prepared by the Office of the Senior Application Scientist This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis of 2-cyano-N-(pyridin-4-ylmethyl)acetamide. It pr...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by the Office of the Senior Application Scientist

This guide is intended for researchers, scientists, and drug development professionals engaged in the synthesis of 2-cyano-N-(pyridin-4-ylmethyl)acetamide. It provides in-depth troubleshooting advice and answers to frequently asked questions regarding common byproducts and synthetic challenges. Our goal is to equip you with the causal understanding and practical solutions needed to optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the standard reaction mechanism for synthesizing 2-cyano-N-(pyridin-4-ylmethyl)acetamide?

The most common and efficient synthesis involves the direct nucleophilic acylation of 4-(aminomethyl)pyridine (also known as 4-picolylamine) with a cyanoacetate ester, such as methyl cyanoacetate (MCA) or ethyl cyanoacetate (ECA).[1][2] This is an amidation reaction where the primary amine of 4-(aminomethyl)pyridine attacks the electrophilic carbonyl carbon of the cyanoacetate ester. The reaction proceeds via a tetrahedral intermediate, followed by the elimination of an alcohol (methanol or ethanol) to form the final amide product.

Solvent-free conditions, where 4-(aminomethyl)pyridine is added directly to the cyanoacetate ester at room temperature, have been shown to produce high yields (around 88%) and a crystalline product that is easily purified by filtration.[1] Alternatively, the reaction can be run in a solvent like ethanol, often with a non-nucleophilic base such as triethylamine to facilitate the reaction, though yields may be slightly lower.[1][3]

G cluster_main Primary Synthesis Pathway R1 4-(aminomethyl)pyridine Int Tetrahedral Intermediate R1->Int Nucleophilic Attack R2 Methyl Cyanoacetate R2->Int Prod 2-cyano-N-(pyridin-4-ylmethyl)acetamide Int->Prod Collapse & Elimination Elim Methanol Int->Elim

Caption: Primary reaction pathway for the target synthesis.

Q2: My post-reaction analysis (LC-MS/NMR) shows a significant impurity with a molecular weight of ~209 g/mol . What is this byproduct?

This impurity is most likely ethyl 2,4-dicyano-3-oxobutanoate , the product of a Claisen-type self-condensation of ethyl cyanoacetate.[4][5]

Causality: The active methylene group (-CH2-) in ethyl cyanoacetate is acidic due to the electron-withdrawing effects of both the adjacent nitrile (-CN) and ester (-COOEt) groups.[6] In the presence of a base (even a mild one like triethylamine or the amine reactant itself), this proton can be abstracted to form a nucleophilic enolate. This enolate can then attack the electrophilic carbonyl carbon of another ethyl cyanoacetate molecule.

Mechanism Breakdown:

  • Deprotonation: A base removes a proton from the α-carbon of ethyl cyanoacetate.

  • Nucleophilic Attack: The resulting enolate attacks a second molecule of ethyl cyanoacetate.

  • Elimination: The tetrahedral intermediate collapses, eliminating an ethoxide ion to form the β-keto ester byproduct.

This side reaction is competitive with the desired amidation and is a common issue in reactions involving active methylene compounds.[4]

G cluster_desired Desired Amidation cluster_side Side Reaction: Self-Condensation Amine 4-(aminomethyl)pyridine Product Target Amide (175.19 g/mol) Amine->Product FAVORED ECA1 Ethyl Cyanoacetate ECA1->Product ECA2 Ethyl Cyanoacetate Enolate Enolate Intermediate ECA2->Enolate Base (B:) Byproduct Self-Condensation Product (~209 g/mol) Enolate->Byproduct COMPETING ECA3 Ethyl Cyanoacetate ECA3->Byproduct

Caption: Competing reactions in the synthesis.

Q3: My product yield is high, but after work-up and purification, I detect an acidic impurity, possibly N-(pyridin-4-ylmethyl)malonamic acid. How does this form?

The formation of N-(pyridin-4-ylmethyl)malonamic acid (MW: 208.20 g/mol ) or the corresponding diacid occurs via the hydrolysis of the nitrile group .

Causality: The cyano group (-C≡N) is susceptible to hydrolysis under both acidic and basic conditions, especially in the presence of water and with prolonged reaction times or heating.[7][8] The hydrolysis proceeds in two stages: first to a primary amide (forming a diamide byproduct), and then to a carboxylic acid.

Common Sources of Water:

  • Non-anhydrous solvents.

  • Hygroscopic starting materials (4-aminomethylpyridine can absorb atmospheric moisture).

  • Aqueous work-up procedures if the pH is not carefully controlled.

Prevention:

  • Use anhydrous solvents and reagents.

  • Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to minimize exposure to atmospheric moisture.

  • During work-up, use neutral or slightly basic conditions and avoid prolonged exposure to strong acids or bases.[9]

Troubleshooting Guide: Common Byproducts and Solutions

This table provides a quick reference for identifying and mitigating common issues encountered during the synthesis.

Symptom / Observation Potential Byproduct Plausible Cause & Mechanism Recommended Solution & Protocol
Unexpected peak at M+34 in MS; NMR shows loss of -CN signal and appearance of broad -COOH. N-(pyridin-4-ylmethyl)malonamic acidNitrile Hydrolysis: Presence of water in reagents or solvent leads to acid- or base-catalyzed hydrolysis of the cyano group.[7]1. Ensure all glassware is oven-dried. 2. Use anhydrous solvents. 3. Store 4-(aminomethyl)pyridine over molecular sieves. 4. Perform the reaction under an inert N₂ or Ar atmosphere.
Major byproduct peak at ~209 g/mol (for ECA) or ~181 g/mol (for MCA) in LC-MS. Dicyano-ketoester (Self-Condensation Product)Claisen-type Self-Condensation: Base-catalyzed reaction of the ethyl cyanoacetate enolate with another molecule of the ester.[4][5]1. Adopt a solvent-free method: Slowly add the amine to neat cyanoacetate ester at room temperature.[1][2] 2. Control stoichiometry: Avoid a large excess of the cyanoacetate ester. 3. Lower temperature: If using a solvent, run the reaction at a lower temperature to disfavor the condensation's activation energy.
Recovery of cyanoacetic acid after work-up. Cyanoacetic acidEster Hydrolysis: The starting material (ethyl or methyl cyanoacetate) is hydrolyzed by moisture.Same as for nitrile hydrolysis. Ensure starting materials are pure and dry. Anhydrous conditions are critical.
Presence of a dimeric species with MW ~216 g/mol . N¹,N⁴-bis(cyanomethyl)piperazine-2,5-dione (theoretical)Dimerization of Amine: While less common for 4-picolylamine, primary amines can undergo self-condensation or dimerization, especially at elevated temperatures.[10]1. Maintain a low reaction temperature (ambient is often sufficient).[1] 2. Avoid prolonged heating. 3. Utilize the solvent-free method which often proceeds quickly at room temperature.

Experimental Protocols

Protocol 1: Optimized Solvent-Free Synthesis to Minimize Byproducts

This protocol is designed to maximize the yield of the target compound while minimizing the formation of the self-condensation byproduct.[1][2]

Materials:

  • Methyl cyanoacetate (MCA), ≥99%

  • 4-(aminomethyl)pyridine, ≥98%

  • Diethyl ether (anhydrous)

  • Round-bottom flask with magnetic stirrer

  • Dropping funnel

  • Buchner funnel and filter paper

Procedure:

  • Place methyl cyanoacetate (1.0 eq.) in a clean, dry round-bottom flask equipped with a magnetic stir bar.

  • Begin stirring the neat methyl cyanoacetate at room temperature (20-25 °C).

  • Slowly add 4-(aminomethyl)pyridine (1.05 eq.) dropwise to the stirred MCA over 15-20 minutes. Causality Note: Slow addition ensures that the amine preferentially reacts with the ester as soon as it is introduced, minimizing the opportunity for the ester to self-condense.

  • Continue stirring the reaction mixture at room temperature. A crystalline precipitate should begin to form.

  • Allow the reaction to stir for a total of 4-6 hours.

  • Once the reaction is complete (as determined by TLC or LC-MS if desired), recover the precipitate by vacuum filtration using a Buchner funnel.

  • Wash the filter cake several times with cold, anhydrous diethyl ether to remove any unreacted starting materials.

  • Dry the purified white powder under vacuum or with a stream of nitrogen to yield the final product, 2-cyano-N-(pyridin-4-ylmethyl)acetamide.

Protocol 2: Purification via Recrystallization

If byproducts are still present, recrystallization can be an effective purification method.

Solvent Selection:

  • The ideal solvent is one in which the desired product is sparingly soluble at room temperature but highly soluble at elevated temperatures, while the impurities are either very soluble or insoluble at all temperatures.

  • Common solvents for this class of compounds include ethanol, isopropanol, or acetonitrile/water mixtures.

General Procedure:

  • Dissolve the crude product in a minimal amount of the chosen hot solvent.

  • If insoluble impurities are present, perform a hot filtration to remove them.

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Dry the crystals under vacuum.

References

  • Ghozlan, S. A. S., et al. (2020). Synthesis, and synthetic applications of cyanoacetamides. Arkivoc, 2020(i), 1-133. Available from: [Link]

  • European Patent Office. EP 2 368 550 B1. Available from: [Link]

  • ResearchGate. Synthesis of cyanoacetamide derivatives 2a-d. Available from: [Link]

  • ResearchGate. How can I minimise the self condensation of ethyl cyanoacetate? Available from: [Link]

  • Master Organic Chemistry. The Amide Functional Group: Properties, Synthesis, and Nomenclature. (2018). Available from: [Link]

  • Wang, C., et al. (2021). Discussion on the dimerization reaction of penicillin antibiotics. RSC Advances, 11(36), 22345-22352. Available from: [Link]

  • Dotsenko, V. V., et al. (2020). The reaction of malononitrile dimer with 4-methyl-2,6-dichloronicotinonitrile. Chem. Proc., 1. Available from: [Link]

  • Sabatini, M. T., et al. (2018). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Molecules, 23(7), 1775. Available from: [Link]

  • Hansley, V. L., & Schott, S. (1958). U.S. Patent No. 2,843,622. Washington, DC: U.S. Patent and Trademark Office.
  • Fadda, A. A., et al. (2008). Cyanoacetamide Derivatives as Synthons in Heterocyclic Synthesis. Turkish Journal of Chemistry, 32(2), 239-279. Available from: [Link]

  • Chemistry Steps. The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. Available from: [Link]

  • Hamad, O. O. (2022). Ethyl Cyanoacetate Reactions. Journal of Science and Human Studies - Al-Marj. Available from: [Link]

  • Chemistry LibreTexts. (2024). 23.7: The Claisen Condensation Reaction. Available from: [Link]

  • Dodds, D., et al. (2016). Evaluation of alternative solvents in common amide coupling reactions: replacement of dichloromethane and N,N-dimethylformamide. Green Chemistry, 18(3), 737-745. Available from: [Link]

  • Kumar, A., et al. (2020). Synthesis of highly substituted tetrahydroquinolines using ethyl cyanoacetate via aza-Michael–Michael addition. RSC Advances, 10(49), 29424-29432. Available from: [Link]

  • Minetti, P., et al. (1993). Reactions of pyridine coenzyme dimers and monomers with viologens. Archives of Biochemistry and Biophysics, 302(2), 473-479. Available from: [Link]

  • Organic Chemistry Portal. Amide synthesis by acylation. Available from: [Link]

  • Gomes, M. N., et al. (2011). Condensation of Ethyl Cyanoacetate with Aromatic Aldehydes in Water, Catalyzed by Morpholine. Synthetic Communications, 41(1), 52-57. Available from: [Link]

  • Organic Syntheses. Boric acid-catalyzed amide formation from carboxylic acids and amines: N-benzyl-4-phenylbutyramide. Available from: [Link]

  • Bioman Explains. (2024). Mechanism Explained: Hydrolysis of Nitriles. YouTube. Available from: [Link]

  • Reddy, K. S., et al. (2022). Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. Journal of the Mexican Chemical Society, 66(2), 241-253. Available from: [Link]

  • U.S. Patent and Trademark Office. U.S. Patent No. 3,920,670.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Spectroscopic Guide to 2-cyano-N-(pyridin-4-ylmethyl)acetamide for Drug Development Professionals

In the landscape of modern drug discovery and development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of regulatory compliance and intellectual property protection. The molecule 2-...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug discovery and development, the unambiguous structural elucidation of novel chemical entities is a cornerstone of regulatory compliance and intellectual property protection. The molecule 2-cyano-N-(pyridin-4-ylmethyl)acetamide, with its potential applications in medicinal chemistry, presents a unique spectroscopic fingerprint.[1][2] This guide provides an in-depth interpretation of its spectroscopic data, offering a comparative analysis with structurally related compounds, N-benzyl-2-cyanoacetamide and 4-picolylamine, to equip researchers with the necessary insights for confident characterization.

The Analytical Imperative: Beyond the Spectrum

Choosing the right analytical techniques and interpreting the resulting data with a high degree of confidence is paramount. The selection of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS) is not arbitrary. Each technique provides a unique and complementary piece of the structural puzzle. NMR reveals the carbon-hydrogen framework, FT-IR identifies the functional groups present, and MS provides the molecular weight and fragmentation patterns, which in turn offer clues about the molecule's connectivity.

¹H Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: Mapping the Proton Environment

¹H NMR spectroscopy is arguably the most powerful tool for determining the structure of organic molecules in solution. The chemical shift of a proton is highly sensitive to its electronic environment, providing a detailed map of the molecule's hydrogen atoms.

Interpreting the ¹H NMR Spectrum of 2-cyano-N-(pyridin-4-ylmethyl)acetamide (Predicted)

Disclaimer: The following ¹H NMR data for 2-cyano-N-(pyridin-4-ylmethyl)acetamide is predicted based on established principles of NMR spectroscopy and analysis of structurally similar compounds. Experimental verification is recommended.

A 400 MHz ¹H NMR spectrum of 2-cyano-N-(pyridin-4-ylmethyl)acetamide, likely recorded in a solvent like DMSO-d₆, is expected to show four distinct signals:

  • δ ~8.5 ppm (doublet, 2H): These two protons are on the pyridine ring, ortho to the nitrogen atom. The strong deshielding effect of the electronegative nitrogen atom shifts these signals significantly downfield.

  • δ ~7.3 ppm (doublet, 2H): These are the two protons on the pyridine ring, meta to the nitrogen atom. They are less deshielded than the ortho protons.

  • δ ~4.4 ppm (doublet, 2H): This signal corresponds to the methylene (-CH₂-) group attached to the pyridine ring. The adjacent amide nitrogen and the aromatic ring influence its chemical shift.

  • δ ~3.7 ppm (singlet, 2H): This singlet represents the methylene (-CH₂-) group of the acetamide moiety, situated between the carbonyl group and the cyano group.

Comparative ¹H NMR Analysis
CompoundPyridine/Aromatic Protons (ppm)Methylene Protons (-CH₂-) (ppm)Other Signals (ppm)
2-cyano-N-(pyridin-4-ylmethyl)acetamide (Predicted) ~8.5 (d, 2H), ~7.3 (d, 2H)~4.4 (d, 2H), ~3.7 (s, 2H)-
N-benzyl-2-cyanoacetamide[3]~7.3 (m, 5H)~4.3 (d, 2H), ~3.4 (s, 2H)-
4-picolylamine[4]8.58 (d, 2H), 7.50 (d, 2H)4.24 (s, 2H)~2.1 (s, 2H, -NH₂)

The comparison highlights key structural differences. The pyridine protons of the target compound and 4-picolylamine show a characteristic downfield shift due to the ring nitrogen, which is absent in the phenyl protons of N-benzyl-2-cyanoacetamide.[4] The presence of two distinct methylene signals in both acetamides distinguishes them from the single methylene signal of 4-picolylamine.

¹³C Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy: Probing the Carbon Skeleton

¹³C NMR provides valuable information about the number and types of carbon atoms in a molecule.

Interpreting the ¹³C NMR Spectrum of 2-cyano-N-(pyridin-4-ylmethyl)acetamide (Predicted)

Disclaimer: The following ¹³C NMR data is predicted.

The predicted ¹³C NMR spectrum of 2-cyano-N-(pyridin-4-ylmethyl)acetamide would display the following key signals:

  • δ ~165 ppm: Carbonyl carbon (C=O) of the amide.

  • δ ~150 ppm, ~122 ppm: Carbons of the pyridine ring.

  • δ ~116 ppm: Cyano group carbon (-C≡N).

  • δ ~45 ppm: Methylene carbon attached to the pyridine ring.

  • δ ~25 ppm: Methylene carbon of the acetamide moiety.

Comparative ¹³C NMR Analysis
CompoundCarbonyl Carbon (ppm)Aromatic/Pyridine Carbons (ppm)Cyano Carbon (ppm)Methylene Carbons (ppm)
2-cyano-N-(pyridin-4-ylmethyl)acetamide (Predicted) ~165~150, ~122~116~45, ~25
N-benzyl-2-cyanoacetamide[3]~163~138, ~128, ~127~117~44, ~26
4-picolylamine-~159, ~124-~46

The presence of the carbonyl and cyano carbons clearly distinguishes the acetamides from 4-picolylamine. The chemical shifts of the aromatic/pyridine carbons provide a means to differentiate between the benzyl and pyridinyl moieties.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Identifying Functional Groups

FT-IR spectroscopy is a rapid and sensitive method for identifying the functional groups present in a molecule based on their characteristic vibrational frequencies.

Interpreting the FT-IR Spectrum of 2-cyano-N-(pyridin-4-ylmethyl)acetamide (Predicted)

Disclaimer: The following FT-IR data is predicted.

The FT-IR spectrum is expected to show the following prominent absorption bands:

  • ~3300 cm⁻¹ (N-H stretch): Characteristic of a secondary amide.

  • ~2250 cm⁻¹ (C≡N stretch): A sharp and intense peak indicative of the nitrile group.

  • ~1670 cm⁻¹ (C=O stretch, Amide I): A strong absorption due to the carbonyl group of the amide.

  • ~1550 cm⁻¹ (N-H bend, Amide II): Another characteristic amide band.

  • ~1600, ~1480 cm⁻¹ (C=C and C=N ring stretch): Vibrations from the pyridine ring.

G cluster_0 FT-IR Functional Group Identification N-H_stretch ~3300 cm⁻¹ N-H Stretch CN_stretch ~2250 cm⁻¹ C≡N Stretch CO_stretch ~1670 cm⁻¹ C=O Stretch (Amide I) NH_bend ~1550 cm⁻¹ N-H Bend (Amide II)

Comparative FT-IR Analysis
Functional Group2-cyano-N-(pyridin-4-ylmethyl)acetamide (Predicted)N-benzyl-2-cyanoacetamide[3]4-picolylamine
N-H Stretch~3300 cm⁻¹~3290 cm⁻¹~3360, ~3280 cm⁻¹ (primary amine)
C≡N Stretch~2250 cm⁻¹~2260 cm⁻¹-
C=O Stretch~1670 cm⁻¹~1650 cm⁻¹-

The FT-IR data clearly differentiates the three compounds. The presence of both a C≡N and a C=O stretch is unique to the two acetamides. The N-H stretching region distinguishes the secondary amides (one broad peak) from the primary amine of 4-picolylamine (two sharp peaks).

Mass Spectrometry (MS): Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of a compound and offers structural information through the analysis of its fragmentation pattern upon ionization.

Interpreting the Mass Spectrum of 2-cyano-N-(pyridin-4-ylmethyl)acetamide (Predicted)

Disclaimer: The following mass spectrometry data is predicted.

The electron ionization (EI) mass spectrum is expected to show a molecular ion peak [M]⁺ at m/z 175, corresponding to its molecular weight.[1][2] Key fragmentation pathways would likely involve:

  • Loss of the cyanoacetamide moiety: Cleavage of the bond between the pyridinylmethyl group and the amide nitrogen, leading to a fragment at m/z 92 (the pyridylmethyl cation). This is often a dominant fragmentation pathway for such structures.

  • Formation of the pyridinium ion: A fragment at m/z 78.

  • Cleavage of the acetamide side chain.

G cluster_0 Predicted Mass Spec Fragmentation M [M]⁺ m/z 175 frag1 [C₆H₆N-CH₂]⁺ m/z 92 M->frag1 - •NHCOCH₂CN frag2 [C₅H₄N]⁺ m/z 78 frag1->frag2 - CH₂N

Comparative Mass Spectrometry Analysis
Feature2-cyano-N-(pyridin-4-ylmethyl)acetamide (Predicted)N-benzyl-2-cyanoacetamide[3]4-picolylamine
Molecular Ion [M]⁺m/z 175m/z 174m/z 108
Key Fragmentm/z 92 (pyridylmethyl cation)m/z 91 (tropylium ion)m/z 107, m/z 80

The molecular ion peaks readily distinguish the three compounds. The major fragment at m/z 92 for the target compound is characteristic of the pyridylmethyl substructure, while the fragment at m/z 91 (the stable tropylium ion) is a hallmark of the benzyl group in N-benzyl-2-cyanoacetamide.[3]

Experimental Protocols

Sample Preparation for NMR, FT-IR, and MS

A general protocol for sample preparation would involve dissolving approximately 5-10 mg of the solid compound in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) for NMR analysis. For FT-IR, a small amount of the solid can be analyzed directly using a diamond ATR accessory. For MS, the sample can be dissolved in a suitable volatile solvent (e.g., methanol or acetonitrile) and introduced into the mass spectrometer via direct infusion or after separation by liquid chromatography.

Conclusion

The comprehensive spectroscopic analysis of 2-cyano-N-(pyridin-4-ylmethyl)acetamide, when compared with its structural analogs, provides a robust framework for its unequivocal identification. The combination of ¹H and ¹³C NMR, FT-IR, and mass spectrometry allows for a detailed structural elucidation, which is a critical step in the drug development pipeline. This guide serves as a valuable resource for researchers, enabling them to interpret their own experimental data with greater confidence and scientific rigor.

References

  • PubChem. N-benzyl-2-cyanoacetamide. [Link]

  • NIST. Acetamide, 2-cyano-. [Link]

  • ResearchGate. 1H-NMR Spectra of a reaction mixture of 4-picolylamine (PAM) and... [Link]

  • PubChem. Cyanoacetamide. [Link]

  • ResearchGate. (PDF) EI/MS/MS spectra of N-monosubstituted cyanoacetamides. [Link]

  • PubChem. 2-Cyano-N-methylacetamide. [Link]

  • PubChem. 2-Amino-2-cyanoacetamide. [Link]

Sources

Comparative

A Comparative Guide to Assessing the Specificity of 2-cyano-N-(pyridin-4-ylmethyl)acetamide as a Putative Kinase Inhibitor

Introduction: The Imperative of Specificity in Kinase Inhibition In the landscape of drug discovery and chemical biology, protein kinases remain a paramount target class. Their deregulation is a hallmark of numerous path...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Imperative of Specificity in Kinase Inhibition

In the landscape of drug discovery and chemical biology, protein kinases remain a paramount target class. Their deregulation is a hallmark of numerous pathologies, including cancer and inflammatory diseases. The compound 2-cyano-N-(pyridin-4-ylmethyl)acetamide is a novel small molecule with potential therapeutic applications stemming from its predicted anti-inflammatory and anticancer activities.[1] Structurally, its cyanoacetamide moiety suggests potential interactions with the ATP-binding pocket of protein kinases. Given its therapeutic potential, a rigorous assessment of its target specificity is not merely an academic exercise but a critical step in its validation as a research tool or a therapeutic lead.

This guide provides a comprehensive framework for assessing the specificity of 2-cyano-N-(pyridin-4-ylmethyl)acetamide. We will operate under the well-founded hypothesis that its biological activity stems from the inhibition of the c-Jun N-terminal kinase (JNK) family, key regulators of cellular stress responses.[2] An inhibitor's value is intrinsically tied to its specificity; a promiscuous compound can yield ambiguous data and unforeseen toxicities. Conversely, a highly specific inhibitor is a precision tool, enabling the confident dissection of cellular signaling pathways.

Herein, we will compare 2-cyano-N-(pyridin-4-ylmethyl)acetamide against a panel of established JNK inhibitors with distinct mechanisms of action. This comparative approach, grounded in robust experimental methodologies, provides the necessary context to truly understand the compound's selectivity profile. We will detail the theoretical underpinnings and practical execution of three gold-standard techniques: broad-spectrum kinome profiling, cellular target engagement confirmation, and direct binding affinity measurement.

The JNK Signaling Axis: A Key Mediator of Cellular Stress

The c-Jun N-terminal kinases (JNKs) are a family of serine/threonine protein kinases that belong to the mitogen-activated protein kinase (MAPK) superfamily.[3] The JNK signaling cascade is a tiered system initiated by a wide array of cellular stressors, including inflammatory cytokines, UV radiation, and osmotic shock. This cascade culminates in the activation of JNK, which then translocates to the nucleus to phosphorylate and activate transcription factors, most notably c-Jun, a component of the AP-1 transcription factor complex.[4] This signaling axis plays a pivotal role in apoptosis, inflammation, and cellular differentiation.

JNK_Pathway cluster_extracellular Extracellular Stress Stimuli cluster_cascade MAPK Cascade cluster_nuclear Nuclear Events Cytokines Cytokines MAPKKK MAPKKK (e.g., ASK1, MEKK1) Cytokines->MAPKKK UV_Radiation UV_Radiation UV_Radiation->MAPKKK Osmotic_Shock Osmotic_Shock Osmotic_Shock->MAPKKK MKK4_7 MKK4 / MKK7 MAPKKK->MKK4_7 phosphorylates JNK JNK1/2/3 MKK4_7->JNK phosphorylates cJun c-Jun JNK->cJun phosphorylates AP1 AP-1 Complex Formation cJun->AP1 Gene_Expression Gene Expression (Apoptosis, Inflammation) AP1->Gene_Expression regulates

Figure 1: The JNK Signaling Pathway.

Comparative Compounds: A Spectrum of JNK Inhibition

To contextualize the specificity of 2-cyano-N-(pyridin-4-ylmethyl)acetamide, we will compare it to three well-characterized JNK inhibitors, each representing a different class and mechanism.

CompoundClassMechanism of ActionKey Characteristics
SP600125 AnthrapyrazoloneATP-competitive, reversibleBroad-spectrum JNK inhibitor, but known to have off-target effects on other kinases.[5][6]
BI-78D3 Small MoleculeSubstrate-competitive, reversibleTargets the substrate-binding site (D-domain), offering a potentially more selective mechanism than ATP-competitive inhibitors.[7]
JNK-IN-8 AcrylamideATP-competitive, covalent irreversibleForms a covalent bond with a non-catalytic cysteine near the ATP-binding site, leading to high potency and selectivity.[8][9]

Table 1: Panel of Comparative JNK Inhibitors.

Methodologies for Comprehensive Specificity Assessment

A multi-pronged approach is essential for a thorough evaluation of inhibitor specificity. We will employ a combination of in vitro biochemical and in-cell methodologies.

KINOMEscan®: A Global View of Kinase Selectivity

The KINOMEscan® platform provides a broad, unbiased assessment of a compound's interaction with a large panel of kinases.[10] This competition-based binding assay is independent of ATP and measures the thermodynamic affinity of the compound for each kinase.

The assay relies on the ability of a test compound to compete with an immobilized, active-site-directed ligand for binding to a DNA-tagged kinase.[11] The amount of kinase bound to the solid support is quantified by qPCR of the DNA tag. A reduction in the amount of bound kinase in the presence of the test compound indicates an interaction.

KINOMEscan_Workflow cluster_assay KINOMEscan Assay Principle cluster_no_inhibition No Inhibition cluster_quantification Quantification DNA_Tagged_Kinase DNA-Tagged Kinase DNA_Tagged_Kinase->Immobilized_Ligand Binds qPCR qPCR of DNA Tag Test_Compound->DNA_Tagged_Kinase Binds Result Quantify Bound Kinase qPCR->Result

Figure 2: KINOMEscan® Competition Binding Assay Workflow.
  • Compound Preparation: Prepare an 11-point, 3-fold serial dilution of 2-cyano-N-(pyridin-4-ylmethyl)acetamide and the comparator compounds in DMSO.

  • Assay Assembly: In a multi-well plate, combine the DNA-tagged kinases, the immobilized active-site directed ligands on beads, and the test compounds.[11]

  • Incubation: Incubate the plates at room temperature with shaking for 1 hour to allow the binding reaction to reach equilibrium.

  • Washing: Wash the beads to remove unbound components.

  • Elution and Quantification: Elute the bound kinase-DNA conjugate and quantify the amount of DNA using qPCR.

  • Data Analysis: Calculate the dissociation constant (Kd) for each compound-kinase interaction from the dose-response curves.

Cellular Thermal Shift Assay (CETSA®): Verifying Target Engagement in a Physiological Context

While in vitro assays are powerful, they do not fully recapitulate the cellular environment. CETSA® is a biophysical assay that directly measures the engagement of a compound with its target protein in intact cells or cell lysates.[12] The principle is that ligand binding stabilizes the target protein, leading to an increase in its thermal stability.[13]

Cells are treated with the test compound, heated to various temperatures, and then lysed. Denatured and aggregated proteins are removed by centrifugation, and the amount of soluble target protein remaining is quantified, typically by Western blotting or mass spectrometry. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.[12][13]

CETSA_Workflow Treat_Cells 1. Treat Cells with Compound or Vehicle Heat_Aliquots 2. Heat Aliquots to a Range of Temperatures Treat_Cells->Heat_Aliquots Lyse_Cells 3. Lyse Cells Heat_Aliquots->Lyse_Cells Centrifuge 4. Centrifuge to Pellet Aggregated Proteins Lyse_Cells->Centrifuge Collect_Supernatant 5. Collect Soluble Fraction (Supernatant) Centrifuge->Collect_Supernatant Analyze_Protein 6. Analyze Soluble JNK (e.g., Western Blot) Collect_Supernatant->Analyze_Protein Plot_Curve 7. Plot Melting Curve Analyze_Protein->Plot_Curve

Figure 3: Cellular Thermal Shift Assay (CETSA®) Workflow.
  • Cell Culture and Treatment: Culture a suitable cell line (e.g., HeLa or Jurkat T cells) to approximately 80% confluency. Treat the cells with 2-cyano-N-(pyridin-4-ylmethyl)acetamide or comparator compounds (typically at 10-20x the cellular EC50) or vehicle (DMSO) for 2 hours at 37°C.[12]

  • Heating: Aliquot the cell suspensions into PCR tubes and heat them for 3-8 minutes at a range of temperatures (e.g., from 40°C to 70°C in 2°C increments) using a thermal cycler.[13]

  • Lysis: Immediately cool the samples to room temperature and lyse the cells by adding a suitable lysis buffer (e.g., NP-40 based buffer with protease inhibitors) and performing freeze-thaw cycles.[14]

  • Separation of Soluble and Insoluble Fractions: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.[14]

  • Protein Quantification: Carefully collect the supernatant (soluble fraction) and determine the protein concentration.

  • Western Blot Analysis: Separate equal amounts of protein from each sample by SDS-PAGE, transfer to a PVDF membrane, and probe with a primary antibody specific for JNK.[15]

  • Data Analysis: Quantify the band intensities and plot the percentage of soluble JNK as a function of temperature. Determine the melting temperature (Tm) for each condition. A ΔTm > 0 indicates target stabilization.

Competition Binding Assay: Quantifying Binding Affinity

A competition binding assay provides a quantitative measure of the affinity of an unlabeled test compound by measuring its ability to displace a labeled probe from the target protein.[16] This is a direct measure of binding and is crucial for understanding the potency of the inhibitor.

A fluorescently labeled probe with known affinity for JNK is incubated with the kinase. The test compound is then added at increasing concentrations, and the displacement of the fluorescent probe is measured by a decrease in fluorescence polarization.[16][17]

  • Reagents: Obtain recombinant JNK protein and a suitable fluorescent probe (e.g., a pyridinylimidazole-based probe).[16]

  • Assay Setup: In a microplate, add a fixed concentration of recombinant JNK and the fluorescent probe.

  • Compound Addition: Add serial dilutions of 2-cyano-N-(pyridin-4-ylmethyl)acetamide or comparator compounds to the wells.

  • Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow the binding to reach equilibrium.

  • Fluorescence Polarization Measurement: Measure the fluorescence polarization of each well using a suitable plate reader.

  • Data Analysis: Plot the fluorescence polarization signal against the logarithm of the inhibitor concentration. Fit the data to a suitable binding model to determine the IC50, which can then be converted to a Ki value.

Comparative Data Analysis (Hypothetical Data)

Based on the known properties of the comparator compounds and the chemical structure of 2-cyano-N-(pyridin-4-ylmethyl)acetamide, we can generate plausible hypothetical data to illustrate the expected outcomes of these experiments.

KINOMEscan® Selectivity Profile

The KINOMEscan® results are often visualized as a "TREEspot™" diagram, where interactions are mapped onto a phylogenetic tree of the human kinome. For simplicity, we will summarize the key findings in a table. A common metric for selectivity is the S-score, which quantifies the number of kinases that a compound binds to at a certain threshold.[18]

CompoundPrimary Target (JNK1) Kd (nM)S-Score (1 µM)Notable Off-Targets (>90% inhibition at 1 µM)
2-cyano-N-(pyridin-4-ylmethyl)acetamide 850.04p38α, MKK4
SP600125 400.25Numerous, including Aurora A, FLT3, TRKA, Mps1[19][20]
BI-78D3 280 (IC50)0.02p38α (100-fold less active)[21]
JNK-IN-8 4.70.01Highly selective for JNK1/2/3[8]

Table 2: Hypothetical KINOMEscan® Data Summary. The S-score is calculated as (number of kinases with Kd < 1 µM) / (total number of kinases tested). A lower S-score indicates higher selectivity.

CETSA® Target Engagement Data

The key output from a CETSA® experiment is the change in the melting temperature (ΔTm) of the target protein upon compound treatment.

Compound (at 10 µM)Target ProteinΔTm (°C) vs. VehicleInterpretation
2-cyano-N-(pyridin-4-ylmethyl)acetamide JNK1+ 4.2Strong cellular target engagement
2-cyano-N-(pyridin-4-ylmethyl)acetamide p38α+ 1.5Weak off-target engagement
SP600125 JNK1+ 5.1Strong cellular target engagement
BI-78D3 JNK1+ 3.8Moderate cellular target engagement
JNK-IN-8 JNK1+ 6.5Very strong and stable target engagement (covalent)

Table 3: Hypothetical CETSA® Data Summary.

Competition Binding Affinity Data

This assay provides a direct measure of the binding affinity (Ki).

CompoundTarget ProteinKi (nM)
2-cyano-N-(pyridin-4-ylmethyl)acetamide JNK195
SP600125 JNK145
BI-78D3 JNK1200 (apparent Ki)[21]
JNK-IN-8 JNK15.2

Table 4: Hypothetical Competition Binding Assay Data.

Interpretation and Recommendations

The hypothetical data presented paints a compelling picture of 2-cyano-N-(pyridin-4-ylmethyl)acetamide as a potent and relatively selective JNK inhibitor.

  • Potency: With a Kd and Ki in the nanomolar range, it demonstrates high affinity for JNK1, comparable to the well-established inhibitor SP600125.

  • Selectivity: The KINOMEscan® data suggests a favorable selectivity profile, significantly better than the promiscuous SP600125. While some interaction with the closely related p38α and the upstream kinase MKK4 is predicted, the S-score is low, indicating a focused activity profile. This is a significant advantage for its use as a specific research tool.

  • Cellular Activity: The strong thermal shift observed in the CETSA® experiment confirms that 2-cyano-N-(pyridin-4-ylmethyl)acetamide effectively engages JNK1 within the complex milieu of a living cell. The weaker shift for p38α corroborates the in vitro finding of it being a secondary, less potent target.

  • Comparison to Alternatives:

    • It is more selective than SP600125 , making it a superior choice for studies where off-target effects are a concern.

    • It is more potent than the substrate-competitive inhibitor BI-78D3 , although it may not share the latter's unique mechanism of action which could confer a different biological outcome.

    • It is less potent than the covalent inhibitor JNK-IN-8 , but its reversible nature may be advantageous in applications where a sustained, irreversible blockade of JNK is not desired.

References

  • EvitaChem. (n.d.). Buy 2-cyano-N-(pyridin-4-ylmethyl)acetamide (EVT-402877).
  • Molina, D. M., Jafari, R., Ignatushchenko, M., Seki, T., Larsson, E. A., Dan, C., Sreekumar, L., D'Arcy, P., & Linder, S. (2013). Monitoring drug-target interactions in living cells by thermal stabilization of proteins. Science, 341(6141), 84–87. [Link]

  • Zhang, T., Inesta-Vaquera, F., Niepel, M., Zhang, J., Ficarro, S. B., Machleidt, T., Xie, T., Marto, J. A., Kim, N., Sim, T., Sorger, P. K., & Gray, N. S. (2012). Discovery of potent and selective covalent inhibitors of JNK. Chemistry & Biology, 19(1), 140–154. [Link]

  • Fabian, M. A., Biggs, W. H., 3rd, Treiber, D. K., Atteridge, C. E., Azimioara, M. D., Benedetti, M. G., Carter, T. A., Cieplak, P., Davis, M. I., Edeen, P. T., Floyd, M., Ford, J. M., Galvin, K. M., Grotz, D., Gupte, R., Hauenstein, S., Insko, D. E., Ishida, A., Iwata, M., … Zarrinkar, P. P. (2005). A small molecule-kinase interaction map for clinical kinase inhibitors. Nature Biotechnology, 23(3), 329–336. [Link]

  • Eurofins Discovery. (n.d.). KINOMEscan Technology. Retrieved from [Link]

  • Stebbins, J. L., De, S. K., Machleidt, T., Becattini, B., Tuntland, T., Nomanbhoy, T. K., Zaware, N., H-Y, L., Johnson, E. F., & Pellecchia, M. (2008). Identification of a new JNK inhibitor targeting the JNK-JIP interaction site. Proceedings of the National Academy of Sciences of the United States of America, 105(43), 16809–16813. [Link]

  • Koch, P., Gehringer, M., & Laufer, S. A. (2017). Fluorescence polarization-based competition binding assay for c-Jun N-terminal kinases 1 and 2. Analytical Biochemistry, 532, 30–33. [Link]

  • Al-Jabi, S. W. (2022). Western Blotting. In Basic Techniques in Biochemistry, Microbiology and Molecular Biology (pp. 147-156). Springer, Cham.
  • Creative Diagnostics. (n.d.). JNK Signaling Pathway. Retrieved from [Link]

  • Bennett, B. L., Sasaki, D. T., Murray, B. W., O'Leary, E. C., Sakata, S. T., Xu, W., Leisten, J. C., Motiwala, A., Gao, M., Pape, M. E., Takayama, S., & Chamberlin, L. S. (2001). SP600125, an anthrapyrazolone inhibitor of Jun N-terminal kinase. Proceedings of the National Academy of Sciences of the United States of America, 98(24), 13681–13686. [Link]

  • Davis, M. I., Hunt, J. P., Herrgard, S., Ciceri, P., Wodicka, L. M., Pallares, G., Hocker, M., Treiber, D. K., & Zarrinkar, P. P. (2011). Comprehensive analysis of kinase inhibitor selectivity. Nature Biotechnology, 29(11), 1046–1051. [Link]

  • Jafari, R., Almqvist, H., Axelsson, H., Ignatushchenko, M., Lundbäck, T., Nordlund, P., & Martinez Molina, D. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature Protocols, 9(9), 2100–2122. [Link]

  • Pelago Bioscience. (n.d.). CETSA®: Measuring Target Engagement in Whole Blood. Retrieved from [Link]

  • Georgi, V., Schiele, F., & Kramer, B. A. (2018). High throughput assay for kinase inhibitors based on binding kinetics.
  • Zhang, T., et al. (2012). Discovery of potent and selective covalent inhibitors of JNK. Chemistry & Biology, 19(1), 140-154.
  • Shirey, R. J., Hart, J. R., Sridharan, B., Novick, S. J., Turner, L. D., Zhou, B., ... & Janda, K. D. (2021). Synthetic fluorescent MYC probe: Inhibitor binding site elucidation and development of a high-throughput screening assay. Bioorganic & Medicinal Chemistry, 42, 116246.
  • Wikipedia contributors. (2023, December 1). c-Jun N-terminal kinases. In Wikipedia, The Free Encyclopedia. Retrieved January 23, 2026, from [Link]

  • Bio-Techne. (n.d.). JNK Signaling Pathway | MAPK & SAPK Enzymes. Retrieved from [Link]

  • Klaeger, S., Gohlke, B., Perrin, J., Gupta, V., & Kuster, B. (2016). Measuring and interpreting the selectivity of protein kinase inhibitors. FEBS Journal, 283(17), 3127-3141.
  • Shaw, J., et al. (2022). High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates. SLAS DISCOVERY: Advancing the Science of Drug Discovery, 27(2), 111-120.
  • Frontiers. (2022). Current Advances in CETSA. Frontiers in Molecular Biosciences, 9, 919313.
  • HMS LINCS Project. (2018). KINOMEscan data. Retrieved from [Link]

  • ResearchGate. (n.d.). Schematic diagram of the JNK signaling pathway. Retrieved from [Link]

  • ResearchGate. (n.d.). Schematic representation of JNK signaling. Retrieved from [Link]

  • IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). SP600125. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-cyano-N-(pyridin-4-ylmethyl)acetamide
Reactant of Route 2
Reactant of Route 2
2-cyano-N-(pyridin-4-ylmethyl)acetamide
© Copyright 2026 BenchChem. All Rights Reserved.